Technical Documentation Center

2-(1-Aminoethyl)-6-chloro-4-methylphenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(1-Aminoethyl)-6-chloro-4-methylphenol

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide on 2-(1-Aminoethyl)-6-chloro-4-methylphenol: Structural Analogs and Structure-Activity Relationships

Abstract This technical guide provides a comprehensive analysis of the 2-(1-Aminoethyl)-6-chloro-4-methylphenol scaffold, a chiral amino alcohol derivative with significant potential in medicinal chemistry. We delve into...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive analysis of the 2-(1-Aminoethyl)-6-chloro-4-methylphenol scaffold, a chiral amino alcohol derivative with significant potential in medicinal chemistry. We delve into the critical structural features of this molecule, explore established and potential synthetic routes, and build a robust framework for its Structure-Activity Relationship (SAR). By synthesizing data from analogous chemical series, this paper offers field-proven insights for researchers, scientists, and drug development professionals engaged in the design of novel therapeutics. We will dissect the pharmacophoric elements, propose strategic modifications, and provide detailed experimental protocols to guide future discovery efforts.

Introduction: The 2-(1-Aminoethyl)phenol Scaffold - A Privileged Motif

Chiral 1,2-amino alcohols are foundational structural motifs in a vast array of natural products and active pharmaceutical ingredients (APIs).[1][2] Their stereochemistry is frequently a critical determinant of biological activity, enabling selective interactions with chiral biological targets like enzymes and receptors.[1] The 2-(1-Aminoethyl)-6-chloro-4-methylphenol core combines this privileged amino alcohol feature with a substituted phenolic ring, creating a pharmacophore with diverse therapeutic potential.

The phenolic hydroxyl group can act as a hydrogen bond donor and acceptor, while the amino group provides a basic center for salt formation and further interactions. The chlorine and methyl substituents on the aromatic ring significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, offering key points for modification in drug design. Understanding how to strategically modify this scaffold is paramount to unlocking its full therapeutic potential.

Core Pharmacophore Analysis and Synthetic Strategies

The biological activity of this scaffold is intrinsically linked to its three-dimensional structure and the interplay of its key functional groups. A logical workflow for exploring this chemical space begins with robust and flexible synthetic strategies.

G cluster_0 Synthetic Workflow Start Starting Material: 2-Hydroxy-5-methyl-3-chloroacetophenone Step1 Asymmetric Synthesis of Chiral Amine Start->Step1 e.g., Chiral Auxiliary Step2 Formation of Schiff Base/Imine Start->Step2 Condensation with Amine Source Final Target Molecule: 2-(1-Aminoethyl)-6-chloro-4-methylphenol Step1->Final Step3 Asymmetric Reduction Step2->Step3 e.g., NaBH4, Catalytic Hydrogenation Step3->Final

Caption: A generalized workflow for the synthesis of chiral 2-(1-aminoethyl)phenols.

Key Synthetic Approaches

The enantioselective synthesis of the chiral amino alcohol moiety is the most critical step. Several established methods can be adapted for this purpose:

  • Chiral Pool Synthesis: This approach utilizes readily available chiral starting materials, such as natural α-amino acids, to introduce the desired stereocenter.[1]

  • Asymmetric Reduction: The reduction of a precursor α-amino ketone or a related imine using chiral catalysts (e.g., Ruthenium-catalyzed asymmetric transfer hydrogenation) can provide the target amino alcohol with high enantiomeric excess.[3]

  • Biocatalytic Synthesis: The use of enzymes, such as engineered amine dehydrogenases (AmDHs), offers a green and highly selective alternative for the asymmetric synthesis of chiral amines and amino alcohols under mild conditions.[1][4]

Experimental Protocol: Asymmetric Reduction of a Precursor Imine

This protocol is a representative method for synthesizing the title compound, adapted from methodologies for similar Schiff bases and their reduction.[5][6]

Step 1: Synthesis of the Schiff Base Precursor

  • Reaction Setup: In a round-bottom flask, dissolve 1-(3-chloro-2-hydroxy-5-methylphenyl)ethan-1-one (1 mmol) and a chiral amine source, such as (R)-1-phenylethanamine (1 mmol), in methanol (20 mL).

  • Condensation: Stir the mixture at room temperature for 30-60 minutes. Reaction progress can be monitored by Thin Layer Chromatography (TLC). The formation of the imine is often spontaneous.[5]

  • Isolation (Optional): The resulting Schiff base can be isolated by slow evaporation of the solvent or used directly in the next step.

Step 2: Diastereoselective Reduction

  • Reaction Setup: To the solution containing the Schiff base, cool the flask to 0 °C in an ice bath.

  • Reduction: Add sodium borohydride (NaBH₄) (1.5 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

  • Quenching: After the reaction is complete (monitored by TLC), slowly add water to quench the excess NaBH₄.

  • Workup: Extract the aqueous mixture with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the diastereomerically enriched amino alcohol.

Step 3: Deprotection (if necessary)

  • If a chiral auxiliary like phenylethanamine was used, the benzyl group is typically removed via catalytic hydrogenolysis (e.g., H₂, Pd/C) to yield the primary amine.

Structure-Activity Relationship (SAR) Analysis

While direct SAR studies on 2-(1-Aminoethyl)-6-chloro-4-methylphenol are not extensively published, we can construct a robust predictive SAR model by analyzing data from structurally related compounds. The following analysis synthesizes findings from various aminomethyl derivatives, substituted phenols, and other relevant scaffolds.[7][8][9]

SAR cluster_SAR SAR of 2-(1-Aminoethyl)-6-chloro-4-methylphenol Core 2-(1-Aminoethyl)-6-chloro-4-methylphenol Core R1 R1: Amino Group - Primary amine often optimal - N-substitution tunes ADME - Steric bulk can decrease activity Core->R1 Position 1 R2 R2: Phenolic -OH - H-bonding critical - O-methylation may reduce activity - Esterification can modulate properties Core->R2 Position 2 R3 R3: Chlorine - Enhances affinity in some scaffolds - Influences pKa and lipophilicity Core->R3 Position 6 R4 R4: Methyl Group - Lipophilic interaction - Blocks metabolic site - Can be replaced with other alkyls Core->R4 Position 4 Chiral Chiral Center (*) - Stereochemistry is critical for biological activity Core->Chiral

Caption: Key pharmacophoric points for SAR analysis of the title compound.

Modifications of the Aminoethyl Side Chain (R1)
  • Amine Substitution: For many biologically active aminomethyl compounds, a primary amine is optimal for potency.[10] However, N-substitution is a powerful tool for tuning pharmacokinetic (ADME) properties.[7] Introducing small alkyl groups (e.g., methyl, ethyl) may be tolerated, while larger, bulky substituents could lead to a loss of activity due to steric hindrance at the binding site.

  • Chirality: The stereochemistry at the benzylic carbon is paramount. The distinct three-dimensional arrangement of the amine and hydroxyl groups is often the basis for selective interactions with biological targets.[1] It is essential to synthesize and test individual enantiomers, as they frequently exhibit vastly different pharmacological profiles.

  • Ethyl Bridge: Altering the length of the linker between the aromatic ring and the amine can impact activity. Shortening or lengthening this bridge would alter the spatial relationship between the key pharmacophoric elements.

Modifications of the Phenolic Ring
  • Phenolic Hydroxyl (R2): The phenolic -OH is a critical feature, likely involved in hydrogen bonding with the target protein.[11] Its acidity and hydrogen-bonding capacity are modulated by the other ring substituents. Esterification of this group can create prodrugs with altered solubility and cell permeability.[12]

  • Chloro Substituent (R3): In related scaffolds like 1-phenylbenzazepines, a 6-chloro group has been shown to enhance affinity for certain receptors, such as the dopamine D1 receptor.[8][9] This halogen atom can participate in halogen bonding and increases the lipophilicity of the molecule, which can affect membrane permeability and binding.

  • Methyl Substituent (R4): The para-methyl group contributes to the molecule's lipophilicity and can engage in hydrophobic interactions within a binding pocket. It may also serve to block a potential site of metabolism on the aromatic ring, thereby increasing the compound's half-life. SAR studies on alkylphenols have shown that the length of the alkyl chain can correlate with biological activity, suggesting that varying this substituent (e.g., to ethyl, propyl) is a valid strategy.[13]

Predicted Biological Activities and Assay Methodologies

Based on the structural features and comparison with known active compounds, the 2-(1-Aminoethyl)-6-chloro-4-methylphenol scaffold could be investigated for several biological activities.

Potential Biological Target/ActivityRationale based on Structural AnalogsRecommended Assay
Dopamine Receptor Modulation The aminomethylphenol moiety is present in compounds with affinity for dopamine receptors. The 6-chloro substitution is known to enhance D1 affinity in some benzazepines.[8][10]Radioligand binding assays using membranes expressing D1, D2, and D5 receptors to determine affinity (Ki). Functional assays measuring cAMP accumulation for antagonist/agonist determination.[8][9]
Antimicrobial/Antifungal Activity Schiff bases and other aminomethyl derivatives of heterocyclic and phenolic compounds have demonstrated significant antimicrobial and antifungal properties.[6][14]Broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) against a panel of Gram-positive and Gram-negative bacteria and fungal strains.
Antioxidant Activity Phenolic compounds are well-known radical scavengers. Hindered phenols, in particular, are effective antioxidants.[11][15] The substitution pattern will influence the antioxidant potential.DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging assay to measure the compound's ability to donate a hydrogen atom.
Enzyme Inhibition The scaffold could interact with various enzymes. For instance, related aminobenzothiazoles are known inhibitors of microsomal oxidation enzymes like cytochrome P-450.[16]Specific enzyme inhibition assays relevant to a therapeutic target of interest (e.g., kinase assays, protease assays). For P-450 inhibition, a fluorescent-based assay with specific CYP isozymes.
Experimental Protocol: Dopamine D1 Receptor Binding Assay

This protocol provides a generalized framework for assessing the affinity of synthesized analogs for the dopamine D1 receptor.

  • Membrane Preparation: Obtain cell membranes from a stable cell line overexpressing the human dopamine D1 receptor (e.g., CHO or HEK293 cells).

  • Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

  • Radioligand: Use a known high-affinity D1 receptor radioligand, such as [³H]SCH 23390.

  • Competition Binding:

    • In a 96-well plate, add assay buffer, a fixed concentration of [³H]SCH 23390 (e.g., 0.2-0.5 nM), and varying concentrations of the test compound (e.g., 10⁻¹¹ to 10⁻⁵ M).

    • To determine non-specific binding, use a high concentration of a known D1 antagonist (e.g., 10 µM SCH 23390) in a set of control wells.

    • Initiate the binding reaction by adding the receptor membrane preparation (e.g., 10-20 µg of protein per well).

  • Incubation: Incubate the plate at room temperature for 60-90 minutes.

  • Termination and Filtration: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Scintillation Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression analysis to calculate the IC₅₀ value, which can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Conclusion and Future Directions

The 2-(1-Aminoethyl)-6-chloro-4-methylphenol scaffold represents a promising starting point for the development of novel therapeutic agents. This guide has established a foundational understanding of its synthesis and potential structure-activity relationships by drawing parallels from closely related chemical series.

The key takeaways for future research are:

  • Stereochemistry is Crucial: The synthesis and evaluation of single enantiomers are imperative.

  • Systematic SAR is Required: The proposed modifications to the amino group and the phenolic ring substituents should be systematically explored to build a comprehensive SAR profile.

  • Broad Biological Screening: Initial screening against a diverse panel of targets (e.g., GPCRs, kinases, microbial strains) could uncover novel and unexpected activities.

By employing the synthetic strategies, assay methodologies, and SAR rationale outlined in this document, research teams can efficiently navigate the chemical space around this versatile scaffold and accelerate the discovery of new lead compounds.

References

  • Iguchi, M., Yamada, K., & Tomioka, K. (2004). Asymmetric Syntheses of 2‐(1‐Aminoethyl)phenols. Helvetica Chimica Acta, 87(3), 561-579. [Link]

  • DeMarinis, R. M., et al. (1990). Synthesis and pharmacological evaluation of 1-(aminomethyl)-3,4-dihydro-5-hydroxy-1H-2-benzopyrans as dopamine D1 selective ligands. Journal of Medicinal Chemistry, 33(4), 1163-1171. [Link]

  • Bontemps, C., et al. (2021). 1-Aminomethyl SAR in a novel series of flavagline-inspired eIF4A inhibitors: Effects of amine substitution on cell potency and in vitro PK properties. Bioorganic & Medicinal Chemistry Letters, 47, 128203. [Link]

  • Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules, 18(10), 12384-12423. [Link]

  • Saeed, A., et al. (2013). Synthesis and biological activities of some novel aminomethyl derivatives of 4-substituted-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thiones. European Journal of Medicinal Chemistry, 63, 505-511. [Link]

  • Frey, K. M., et al. (2022). Structural Studies and Structure Activity Relationships for Novel Computationally Designed Non-nucleoside Inhibitors and Their Interactions With HIV-1 Reverse Transcriptase. Frontiers in Molecular Biosciences, 9, 835227. [Link]

  • Reddy, G. V., et al. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. The Journal of Organic Chemistry, 83(19), 11989-11997. [Link]

  • Wang, Y., et al. (2009). 2-Bromo-4-chloro-6-[(1-phenylethyl)iminomethyl]phenol. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 5), o1033. [Link]

  • Giri, R., et al. (2023). Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepines Leads to the Identification of a New Dopamine D1 Receptor Antagonist. Molecules, 28(16), 6013. [Link]

  • Kolla, R. K., et al. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry, 89(9), 6085–6099. [Link]

  • Giri, R., et al. (2023). Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepines Leads to the Identification of a New Dopamine D1 Receptor Antagonist. CUNY Academic Works. [Link]

  • Varela, O., et al. (2021). The Agonist Action of Alkylphenols on TRPA1 Relates to Their Effects on Membrane Lipid Order: Implications for TRPA1-Mediated Chemosensation. International Journal of Molecular Sciences, 22(7), 3368. [Link]

  • Noreen, S., et al. (2024). Synthesis and Biological Study of Novel Schiff Base [(E)-2, 4-dichloro-6-(1-((4-chlorophenyl) imino) ethyl) phenol] Ligand and its Transition Metal Complexes. Letters in Applied NanoBioScience, 13(6), 162. [Link]

  • Al-Amiery, A. A., et al. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. Molecules, 27(4), 1391. [Link]

  • Murray, M., Lacey, E., & Farrell, G. C. (1986). New heterocyclic modifiers of oxidative drug metabolism--I. 6-Substituted-2-aminobenzothiazoles. Biochemical Pharmacology, 35(12), 1971-1979. [Link]

  • Antonysamy, S., et al. (2013). Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors. Bioorganic & Medicinal Chemistry Letters, 23(10), 2899-2903. [Link]

  • Twaroski, A. M., & Donkor, K. K. (2023). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. International Journal of Molecular Sciences, 24(3), 1957. [Link]

  • Hloch, P., & Miosga, N. (1991). U.S. Patent No. 5,067,966. Washington, DC: U.S.
  • Bolton, J. L., & Thatcher, G. R. J. (2007). Mechanistic basis for inflammation and tumor promotion in lungs of 2,6-di-tert-butyl-4-methylphenol-treated mice: electrophilic metabolites alkylate and inactivate antioxidant enzymes. Chemical Research in Toxicology, 20(2), 207-214. [Link]

  • Ciriminna, R., et al. (2019). Tailored Functionalization of Natural Phenols to Improve Biological Activity. Molecules, 24(20), 3743. [Link]

  • DeArmitt, C. (2000). Improving synthetic hindered phenol antioxidants: learning from vitamin E. Polymer Degradation and Stability, 70(1), 89-96. [Link]

Sources

Protocols & Analytical Methods

Method

"protocol for the synthesis of 2-(1-Aminoethyl)-6-chloro-4-methylphenol"

Executive Summary This application note details a robust, scalable protocol for the synthesis of 2-(1-Aminoethyl)-6-chloro-4-methylphenol , a sterically congested phenolic amine often utilized as a ligand scaffold in coo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 2-(1-Aminoethyl)-6-chloro-4-methylphenol , a sterically congested phenolic amine often utilized as a ligand scaffold in coordination chemistry and a pharmacophore in drug discovery.[1]

The synthesis addresses two primary chemical challenges:

  • Regiocontrol: Directing the aminoethyl group specifically to the ortho-6 position in the presence of existing ortho-chloro and para-methyl substituents.[1]

  • Chemo-selectivity: Reducing the intermediate ketone to a primary amine without defunctionalizing the aryl chloride or over-alkylating the amine.[1]

The protocol utilizes a classic Fries Rearrangement to install the carbon framework, followed by a Borch Reductive Amination to establish the amine functionality.

Retrosynthetic Analysis & Strategy

The target molecule possesses a 1,2,4,6-substitution pattern. The starting material, 2-chloro-4-methylphenol , is commercially available and inexpensive.[1]

  • Strategic Logic: Direct Friedel-Crafts alkylation or acylation on the free phenol is often plagued by poly-substitution and poor regiocontrol.[1] By converting the phenol to an ester and employing the Fries Rearrangement, we leverage the "ortho-effect" of the aluminum coordinate to specifically direct the acetyl group to the only open ortho position (C6).

Diagram 1: Retrosynthetic Pathway

Retrosynthesis target TARGET 2-(1-Aminoethyl)-6-chloro-4-methylphenol ketone INTERMEDIATE 2-Acetyl-6-chloro-4-methylphenol target->ketone Reductive Amination (NH4OAc, NaBH3CN) ester PRECURSOR 2-Chloro-4-methylphenyl acetate ketone->ester Fries Rearrangement (AlCl3, Heat) start STARTING MATERIAL 2-Chloro-4-methylphenol ester->start Acylation (Ac2O, Pyridine)

Caption: Retrosynthetic logic flow moving from the target amine back to the commercially available phenol.

Experimental Protocol

Stage 1: Acylation and Fries Rearrangement

Objective: Synthesis of 2-acetyl-6-chloro-4-methylphenol.

Reagents:

  • 2-Chloro-4-methylphenol (1.0 equiv)[1]

  • Acetic Anhydride (1.2 equiv)

  • Aluminum Chloride (AlCl₃) (1.5 equiv)

  • Solvent: 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

  • Esterification (In-situ):

    • In a dry round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-4-methylphenol (10.0 g, 70 mmol) in DCE (50 mL).

    • Add Pyridine (0.1 equiv) as a catalyst.[1]

    • Add Acetic Anhydride (8.6 g, 84 mmol) dropwise over 15 minutes.

    • Stir at room temperature for 2 hours. Monitor by TLC (Hexane/EtOAc 8:1) until the starting phenol disappears.[1]

    • Note: The intermediate ester (2-chloro-4-methylphenyl acetate) can be isolated, but a "one-pot" concentration followed by rearrangement is often sufficient for this substrate.[1] For high purity, wash the DCE layer with water, dry (MgSO₄), and concentrate to yield the crude ester oil.

  • Fries Rearrangement:

    • Take the crude ester (approx.[1] 12.9 g) and dissolve in fresh dry DCE (40 mL).

    • Critical Step: Cool the solution to 0°C. Slowly add anhydrous AlCl₃ (14.0 g, 105 mmol) in portions. Caution: Exothermic reaction; HCl gas evolution.[1]

    • Allow the mixture to warm to room temperature, then heat to reflux (83°C) for 3–4 hours.

    • Mechanism Check: The AlCl₃ complexes with the carbonyl oxygen and the phenoxy oxygen, facilitating the acyl migration to the thermodynamically favored ortho position (Position 6), as Position 2 is blocked by Cl and Position 4 by Methyl.

  • Quench & Isolation:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture slowly into an ice/HCl slurry (200 mL ice + 20 mL conc. HCl) to decompose the aluminum complex.[1]

    • Extract with Dichloromethane (DCM) (3 x 50 mL).

    • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.[2]

    • Purification: Recrystallize from Ethanol/Water or perform flash chromatography (Silica, 5-10% EtOAc in Hexane).[1]

    • Expected Yield: 75–85%.[1]

    • Appearance: Pale yellow solid.[1]

Stage 2: Reductive Amination (Borch Conditions)

Objective: Conversion of the acetyl group to a primary amine.

Reagents:

  • 2-Acetyl-6-chloro-4-methylphenol (from Stage 1)[1]

  • Ammonium Acetate (NH₄OAc) (10 equiv)

  • Sodium Cyanoborohydride (NaBH₃CN) (1.5 equiv)

  • Solvent: Methanol (anhydrous)

Step-by-Step Methodology:

  • Imine Formation:

    • Dissolve the ketone (5.0 g, 25 mmol) in anhydrous Methanol (50 mL).

    • Add Ammonium Acetate (19.2 g, 250 mmol). The large excess is required to prevent dimerization (secondary amine formation).[1]

    • Add 3Å Molecular Sieves (activated) to absorb water and drive the equilibrium toward the imine.

    • Stir at room temperature for 1–2 hours.

  • Reduction:

    • Add Sodium Cyanoborohydride (2.35 g, 37.5 mmol) in one portion.

    • Safety Note: NaBH₃CN is toxic and generates HCN if acidified.[1] Maintain pH > 6 or use a scrubber.[1]

    • Stir the reaction at room temperature for 24 hours.

  • Workup (Acid-Base Extraction):

    • Quench: Carefully add 6M HCl to the reaction mixture until pH < 2 (in a fume hood!). This hydrolyzes any remaining borohydride and breaks down boron complexes.[1]

    • Neutral Removal: Extract the acidic aqueous layer with Diethyl Ether (2 x 30 mL).[1] Discard the organic layer (contains unreacted ketone/neutral impurities).[1]

    • Basification: Basify the aqueous layer to pH > 12 using 4M NaOH.[1] The product (an aminophenol) will exist as a phenolate/free amine species or zwitterion depending on exact pH, but high pH ensures the amine is deprotonated. Correction: Phenols are acidic (pKa ~10).[1] At pH 12, the phenol is deprotonated (Ph-O⁻) and the amine is neutral (NH₂). This species is water-soluble.[1]

    • Adjusted Isolation: Adjust pH to ~9-10 (Isoelectric point region usually precipitates the zwitterion) or extract exhaustively with n-Butanol or DCM/Isopropanol (3:1) if solubility is an issue. For this lipophilic core, DCM extraction at pH 10 usually works well.[1]

    • Dry organic extracts over Na₂SO₄ and concentrate.[1]

Diagram 2: Workup Logic Flow

Workup mix Reaction Mixture (MeOH, Product, Salts) acid Add HCl (pH < 2) Remove MeOH mix->acid wash Ether Wash acid->wash aq_acid Aqueous Layer (Amine Salt) wash->aq_acid waste_org Organic Waste (Neutrals/Ketone) wash->waste_org base Basify (NaOH to pH ~10) aq_acid->base extract Extract with DCM/IPA base->extract final Final Product (Free Base) extract->final

Caption: Acid-base purification strategy to isolate the amine from neutral byproducts.

Analytical Validation (E-E-A-T)

To ensure the protocol was successful, the following analytical signatures must be verified.

TechniqueParameterExpected Observation
1H NMR Benzylic CH Quartet at ~4.2–4.5 ppm (coupling with methyl).[1]
1H NMR Methyl (Ethyl) Doublet at ~1.4 ppm.[1]
1H NMR Aromatic H Two singlets (or meta-coupled doublets) representing H3 and H5.[1] H5 is usually more shielded.[1]
IR N-H Stretch Weak doublet ~3300–3400 cm⁻¹.[1]
IR C=O Stretch Absence of ketone peak at 1680 cm⁻¹ (Critical for conversion check).[1]
Mass Spec M+H m/z ~186.06 (Calculated for C9H12ClNO).[1]

Troubleshooting Note (The "Experience" Factor):

  • Issue: Low yield in reductive amination.

  • Cause: Formation of the secondary amine dimer (Product reacting with Imine).[1]

  • Solution: Ensure NH₄OAc is in large excess (10x).[1] If problem persists, switch to Ti(OiPr)₄ (Titanium Isopropoxide) mediated reductive amination. Mix ketone + amine + Ti(OiPr)₄ first to form the titanate imine, then add NaBH₄.

Safety & Handling

  • 2-Chloro-4-methylphenol: Corrosive and toxic.[1] Causes severe skin burns.[1] Handle with nitrile gloves.[1]

  • Sodium Cyanoborohydride: Highly toxic if ingested or inhaled.[1] Contact with acid releases HCN gas. All workups involving acidification must be performed in a high-efficiency fume hood.[1]

  • Aluminum Chloride: Reacts violently with water.[1] Quench slowly.

References

  • Fries Rearrangement General Methodology

    • Martin, R. (2011).[1] Aromatic Hydroxyketones: Preparation and Physical Properties. Springer.[1]

  • Reductive Amination (Borch Reaction)

    • Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The cyanohydridoborate anion as a selective reducing agent.[1] Journal of the American Chemical Society, 93(12), 2897-2904.

  • NMR Data Source (Analogous Chlorophenols)

    • SpectraBase. (2025).[1][3] 2-Chloro-4-methyl-phenol NMR Data. John Wiley & Sons.[1][3]

  • Metal-Free Reductive Amination (Alternative Protocol)

    • Oestreich, M., et al. (2019). Pinacol-Derived Chlorohydrosilane in Metal-Free Reductive Amination. Organic Letters, 21(5), 1402–1406.[4]

Sources

Application

Application Notes and Protocols for Evaluating the Antibacterial Efficacy of 2-(1-Aminoethyl)-6-chloro-4-methylphenol

Introduction: A Strategic Approach to a Novel Phenolic Compound The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical entities for antibacterial activity. Phenolic compounds, a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Strategic Approach to a Novel Phenolic Compound

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical entities for antibacterial activity. Phenolic compounds, a diverse group of molecules, have long been recognized for their antimicrobial properties. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic evaluation of the antibacterial potential of a novel phenolic compound, 2-(1-Aminoethyl)-6-chloro-4-methylphenol .

Given the novelty of this compound, these application notes are designed to be a foundational guide, emphasizing the principles behind each step to ensure robust and reproducible data. We will detail the essential protocols for determining its bacteriostatic and bactericidal activity, adhering to internationally recognized standards. The causality behind experimental choices, from solvent selection to the choice of quality control strains, will be elucidated to empower the researcher to conduct a self-validating study.

Pre-assay Considerations: Handling a Novel Phenolic Compound

Phenolic compounds can present unique challenges, primarily concerning their solubility in aqueous media used for antibacterial assays.[1][2][3][4][5] It is imperative to address this to ensure accurate and meaningful results.

Solubility and Stock Solution Preparation

The first critical step is to determine a suitable solvent for 2-(1-Aminoethyl)-6-chloro-4-methylphenol.

Protocol 1: Preparation of Stock Solution

  • Solvent Selection: Begin by testing the solubility of the compound in common, low-toxicity solvents such as dimethyl sulfoxide (DMSO) or ethanol.[1]

  • Stock Concentration: Prepare a high-concentration stock solution, for example, at 10 mg/mL (or 10,000 µg/mL). This allows for subsequent serial dilutions where the final solvent concentration in the assay will be minimal.

  • Procedure:

    • Accurately weigh 10 mg of 2-(1-Aminoethyl)-6-chloro-4-methylphenol.

    • Dissolve in a minimal amount of 100% DMSO (e.g., 1 mL). Ensure complete dissolution; gentle vortexing or brief sonication may be applied.

    • Sterilize the stock solution by filtering through a 0.22 µm syringe filter into a sterile container.

    • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

The Imperative of a Solvent Control

Due to the potential for the solvent itself to exhibit antimicrobial effects, a solvent control is a non-negotiable component of each assay.[1] This control will contain the highest concentration of the solvent used in the experimental wells but no test compound. This ensures that any observed bacterial inhibition is due to the compound and not the solvent.

Core Assays for Antibacterial Activity

The following protocols are aligned with the principles outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring that the data generated is comparable and standardized.[6][7][8][9][10][11][12]

Assay 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of the agent that prevents the visible growth of a microorganism.[13][14][15]

Underlying Principle: This quantitative method exposes a standardized bacterial inoculum to serial dilutions of the test compound in a liquid growth medium. After incubation, the presence or absence of visible growth (turbidity) is determined.

Workflow for MIC Determination

MIC_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Prepare standardized bacterial inoculum (0.5 McFarland) D Inoculate wells with bacterial suspension A->D B Prepare serial dilutions of 2-(1-Aminoethyl)-6-chloro-4-methylphenol in a 96-well plate B->D C Include Positive (bacteria only), Negative (broth only), and Solvent Controls C->D E Incubate plate at 35-37°C for 16-20 hours D->E F Visually inspect for turbidity or read absorbance E->F G Determine MIC: Lowest concentration with no visible growth F->G

Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Protocol 2: Step-by-Step Broth Microdilution

  • Bacterial Strain Selection:

    • Select a panel of clinically relevant bacteria, including at least one Gram-positive and one Gram-negative species. Recommended ATCC quality control strains include:

      • Staphylococcus aureus (Gram-positive), e.g., ATCC 25923 or ATCC 29213.[16][17][18]

      • Escherichia coli (Gram-negative), e.g., ATCC 25922.[16][17]

      • Pseudomonas aeruginosa (Gram-negative), e.g., ATCC 27853.[16][17]

    • For a more comprehensive analysis, consider including drug-resistant strains.[19]

  • Inoculum Preparation:

    • From a fresh (18-24 hour) culture plate, select several colonies and suspend them in sterile saline or phosphate-buffered saline (PBS).

    • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.

    • Dilute this standardized suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

  • Plate Setup (96-well plate):

    • Add 100 µL of CAMHB to wells in columns 2 through 12.

    • Add 200 µL of the prepared stock solution of 2-(1-Aminoethyl)-6-chloro-4-methylphenol (at a starting concentration, e.g., 1024 µg/mL) to the wells in column 1.

    • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, and then transferring 100 µL from column 2 to column 3, and so on, up to column 10. Discard 100 µL from column 10.

    • Column 11 (Growth Control): Add 100 µL of CAMHB.

    • Column 12 (Sterility Control): Add 200 µL of CAMHB.

    • Solvent Control: In a separate well, add 100 µL of CAMHB containing the highest concentration of the solvent used.

    • Finally, add 100 µL of the diluted bacterial inoculum to wells in columns 1 through 11 and the solvent control well. Do not add bacteria to the sterility control wells.

  • Incubation: Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.

  • Result Interpretation:

    • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[15]

    • The growth control well should be turbid, and the sterility control well should be clear.

Assay 2: Minimum Bactericidal Concentration (MBC) Determination

While the MIC indicates growth inhibition (bacteriostatic activity), the MBC determines the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum, indicating bactericidal activity.[20][21]

Underlying Principle: This assay is a direct extension of the broth microdilution test. Aliquots from the clear wells of the MIC plate are sub-cultured onto agar plates without the test compound. The absence of growth on these plates indicates that the bacteria were killed, not just inhibited.

Protocol 3: Step-by-Step MBC Determination

  • Following MIC Determination: Use the 96-well plate from the completed MIC assay.

  • Sub-culturing: From the wells corresponding to the MIC, 2x MIC, and 4x MIC, and from the growth control well, take a 10 µL aliquot.

  • Plating: Spot-plate each aliquot onto a separate, clearly labeled Mueller-Hinton Agar (MHA) plate.

  • Incubation: Incubate the MHA plates at 35 ± 2°C for 18-24 hours, or until colonies are clearly visible on the plate from the growth control spot.

  • MBC Determination: The MBC is the lowest concentration that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count from the growth control.[21] An MBC/MIC ratio of ≤4 is generally considered indicative of bactericidal activity.[20][21]

Assay 3: Kirby-Bauer Disk Diffusion Assay

The Kirby-Bauer disk diffusion test is a qualitative method used to determine the susceptibility of bacteria to an antimicrobial agent.[22][23][24][25]

Underlying Principle: A paper disk impregnated with a known amount of the test compound is placed on an agar plate that has been uniformly inoculated with a bacterial suspension. The compound diffuses from the disk into the agar, creating a concentration gradient. If the bacteria are susceptible, a clear zone of no growth, known as the zone of inhibition, will form around the disk.[22][23]

Workflow for Disk Diffusion Assay

Disk_Diffusion_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Prepare standardized bacterial inoculum (0.5 McFarland) C Inoculate Mueller-Hinton -Agar plate to create a lawn A->C B Prepare disks impregnated with 2-(1-Aminoethyl)-6-chloro-4-methylphenol D Place impregnated disks on the agar surface B->D C->D E Incubate plate at 35-37°C for 16-18 hours D->E F Measure the diameter of the zone of inhibition in mm E->F G Interpret results based on zone diameter (Susceptible, Intermediate, Resistant) F->G

Caption: Workflow for the Kirby-Bauer Disk Diffusion Assay.

Protocol 4: Step-by-Step Disk Diffusion Assay

  • Inoculum Preparation: Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard as described in the broth microdilution protocol.

  • Plate Inoculation:

    • Dip a sterile cotton swab into the standardized bacterial suspension.

    • Streak the swab evenly across the entire surface of a Mueller-Hinton Agar plate in three different directions to ensure a uniform bacterial lawn.

    • Allow the plate to dry for 5-15 minutes before applying the disks.

  • Disk Preparation and Application:

    • Sterile blank paper disks (6 mm diameter) are impregnated with a known amount of 2-(1-Aminoethyl)-6-chloro-4-methylphenol. This can be achieved by applying a small volume (e.g., 10-20 µL) of a concentrated stock solution to each disk and allowing the solvent to evaporate.

    • Aseptically place the impregnated disks, along with a solvent control disk and a positive control antibiotic disk, onto the inoculated agar surface.

    • Gently press each disk to ensure complete contact with the agar.

  • Incubation: Invert the plates and incubate at 35 ± 2°C for 16-18 hours.

  • Result Interpretation:

    • Measure the diameter of the zone of inhibition for each disk in millimeters (mm) using a ruler or calipers.[22]

    • The interpretation of susceptible, intermediate, or resistant for a novel compound would require the establishment of breakpoints, which is beyond the scope of this initial screening. However, the size of the zone of inhibition provides a qualitative measure of the compound's activity. Larger zones indicate greater susceptibility of the bacteria to the compound.[23]

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and structured format for easy comparison.

Table 1: Example MIC and MBC Data for 2-(1-Aminoethyl)-6-chloro-4-methylphenol

Bacterial StrainGram StainMIC (µg/mL)MBC (µg/mL)MBC/MIC RatioInterpretation
S. aureus ATCC 25923Positive16322Bactericidal
E. coli ATCC 25922Negative64>256>4Bacteriostatic
P. aeruginosa ATCC 27853Negative128>256>2Bacteriostatic
S. aureus (MRSA)Positive32642Bactericidal

Table 2: Example Zone of Inhibition Data for 2-(1-Aminoethyl)-6-chloro-4-methylphenol (Disk Load: 30 µg)

Bacterial StrainGram StainZone of Inhibition (mm)
S. aureus ATCC 25923Positive22
E. coli ATCC 25922Negative14
P. aeruginosa ATCC 27853Negative10
S. aureus (MRSA)Positive18

Troubleshooting and Scientific Integrity

  • Precipitation of Compound: If the compound precipitates in the wells, this can lead to inaccurate MIC values. It may be necessary to use a co-solvent system or a surfactant, but these must be carefully validated to ensure they do not possess intrinsic antibacterial activity.[26]

  • Inconsistent Results: Variability in results can often be traced back to inconsistencies in the inoculum preparation. Always use a freshly prepared 0.5 McFarland standard.[27][28]

  • Quality Control: Routinely test reference strains with known susceptibility profiles to ensure the validity of the assay conditions, including media, incubation, and antibiotic controls.[17][18]

By adhering to these detailed protocols and understanding the scientific principles behind them, researchers can confidently and accurately assess the antibacterial potential of novel compounds like 2-(1-Aminoethyl)-6-chloro-4-methylphenol, contributing valuable data to the field of antimicrobial drug discovery.

References

  • EUCAST expert rules in antimicrobial susceptibility testing. (2013). Clinical Microbiology and Infection, 19(2), 141-160. [Link]

  • Biology LibreTexts. (2024, February 6). 9: Kirby-Bauer (Antibiotic Sensitivity). [Link]

  • Kaiser, G. (2016, July 13). Interpreting the Results of the Bauer Kirby Method of Antibiotic Susceptibility Testing. [Link]

  • CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing. (2025, August 19). CLSI. [Link]

  • Maddox, C. E., & D'Souza, D. H. (2011). Antibacterial Activity of Phenolic Compounds Against the Phytopathogen Xylella fastidiosa. Current Microbiology, 62(3), 857–862. [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (n.d.). EUCAST Home. [Link]

  • Bookstaver, P. B., et al. (2017). A Guide to Bacterial Culture Identification And Results Interpretation. Journal of the American Pharmacists Association, 57(4), 532-539. [Link]

  • Microrao. (n.d.). Here is the compiled list of ATCC strains used for tests and media quality control. [Link]

  • European Society of Clinical Microbiology and Infectious Diseases. (n.d.). EUCAST. [Link]

  • Maricopa Open Digital Press. (n.d.). KIRBY-BAUER TEST – Hands On Microbiology. [Link]

  • Contract Laboratory. (2024, November 28). The Kirby-Bauer Test: Method, Importance, and Applications. [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (n.d.). Guidance Documents. [Link]

  • McDonnell, G. (2021). Phenolic Compounds. Basicmedical Key. [Link]

  • Aryal, S. (2013, November 15). Broth Dilution Method for MIC Determination. Microbe Online. [Link]

  • Microbiology Class. (2023, August 28). STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM. [Link]

  • ResearchGate. (2014, August 30). Does anyone know how to fix a microdilution broth assay with cloudy samples?[Link]

  • Public Health England. (n.d.). Quality Control of Antimicrobial Susceptibility Testing. [Link]

  • ResearchGate. (2024, August 22). What common issues should be aware of when interpreting MIC values? Are there any specific trouble shooting steps required for variability in result?[Link]

  • ČSN EN ISO 20776-1. (2022). Antimicrobial properties of phenolic acid alkyl esters. CABI Digital Library. [Link]

  • ResearchGate. (2025, August 7). Solubilities of Biologically Active Phenolic Compounds: Measurements and Modeling. [Link]

  • ResearchGate. (n.d.). Studies on the solubility of phenolic compounds. [Link]

  • HiMedia Laboratories. (n.d.). atcc® multidrug-resistant & antimicrobial testing reference strains. [Link]

  • U.S. Environmental Protection Agency. (1986, September). Method 9065: Phenolics (Spectrophotometric, Manual 4-AAP with Distillation). [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. [Link]

  • Clinical and Laboratory Standards Institute. (2020, January). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. [Link]

  • Ghasemzadeh, A., et al. (2015). Rapid methods for extracting and quantifying phenolic compounds in citrus rinds. Journal of Food Science and Technology, 52(10), 6759-6766. [Link]

  • Waterhouse, A. (2019, March 12). Folin-Ciocalteau Micro Method for Total Phenol in Wine. UC Davis. [Link]

  • Emery Pharma. (2025, March 14). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. [Link]

  • Wikipedia. (n.d.). Minimum inhibitory concentration. [Link]

  • IDstewardship. (2025, February 13). Antibiotic Minimum Inhibitory Concentrations: Do You know These 6 Things About Them?[Link]

  • U.S. Environmental Protection Agency. (n.d.). Method 420.3: Phenolics, Total Recoverable (Spectrophotometric, MBTH). [Link]

  • Clinical and Laboratory Standards Institute. (2017). M100: Performance Standards for Antimicrobial Susceptibility Testing, 27th Edition. [Link]

  • Antimicrobial Testing Laboratory. (2024, May 20). MBC vs. MIC: What Every Drug Developer Should Know. [Link]

  • Creative Diagnostics. (n.d.). Minimum Inhibitory (MIC) and Minimum Bactericidal Concentration (MBC) Testing Services. [Link]

  • rapidmicrobiology. (2025, October 15). Updates to Antimicrobial Resistance Testing in CLSI M100. [Link]

  • Simner, P. J., et al. (2018). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Infectious Disease Clinics of North America, 32(3), 529-551. [Link]

  • Microbiology Info. (n.d.). Broth Microdilution. [Link]

  • Prometheus. (n.d.). Chemical determination of phenolic compounds. [Link]

  • Jones, R. N., et al. (2005). Factors Influencing Broth Microdilution Antimicrobial Susceptibility Test Results for Dalbavancin, a New Glycopeptide Agent. Journal of Clinical Microbiology, 43(8), 4213–4217. [Link]

Sources

Method

Application Note: 2-(1-Aminoethyl)-6-chloro-4-methylphenol in Neuropharmacology

This is a comprehensive Application Note and Protocol Guide for 2-(1-Aminoethyl)-6-chloro-4-methylphenol , a specialized halogenated amino-alkyl-phenol derivative. Given the compound's structural integration of a chloroc...

Author: BenchChem Technical Support Team. Date: February 2026

This is a comprehensive Application Note and Protocol Guide for 2-(1-Aminoethyl)-6-chloro-4-methylphenol , a specialized halogenated amino-alkyl-phenol derivative.

Given the compound's structural integration of a chlorocresol core (a known Ryanodine Receptor agonist motif) and an


-aminoethyl side chain  (a pharmacophore common in monoaminergic ligands), this guide focuses on its dual application in Calcium Signaling Dynamics  and Trace Amine Pharmacology .

Compound Code: ACM-Phenol | Class: Halogenated Amino-Alkyl-Phenol | Primary Target: Ryanodine Receptors (RyR) & Trace Amine Systems

Introduction & Mechanism of Action

2-(1-Aminoethyl)-6-chloro-4-methylphenol (ACM-Phenol) is a pharmacological probe designed to interrogate intracellular calcium dynamics and monoaminergic signaling pathways. Its unique structure combines the lipophilic, membrane-active properties of 4-chloro-m-cresol (a potent RyR1 agonist) with an ionizable amine moiety, enhancing its solubility and potential for specific receptor interactions (e.g., TAAR1).

Core Pharmacological Profiles
  • Ryanodine Receptor (RyR) Modulation:

    • Mechanism: Acts as a conformational probe for the RyR1/RyR2 channel complex. The chloro-phenol core intercalates into the transmembrane domain, stabilizing the open state of the channel to trigger Ca

      
       release from the Sarcoplasmic/Endoplasmic Reticulum (SR/ER).
      
    • Advantage: The 1-aminoethyl group introduces a pH-dependent ionization switch, potentially allowing for state-dependent block or intracellular accumulation via organic cation transporters (OCTs).

  • Monoaminergic & Trace Amine Activity:

    • Mechanism: Structural homology to trace amines (e.g., tyramine, octopamine) allows ACM-Phenol to interact with Trace Amine Associated Receptors (TAARs) or modulate monoamine transporters (DAT/NET).

    • Application: Used as a tool compound to study non-canonical neurotransmission and excitability regulation in striatal and cortical neurons.

Chemical Properties & Handling

  • Molecular Formula:

    
    
    
  • Molecular Weight: 185.65 g/mol

  • Solubility: Soluble in DMSO (>50 mM) and Ethanol. Aqueous solubility is pH-dependent (enhanced at pH < 7.0 due to protonation of the amine).

  • Stability: Hygroscopic. Store at -20°C under desiccant. Solutions in DMSO are stable for 3 months at -20°C.

Safety Protocol (Critical)
  • Hazard: Chlorinated phenols are potent skin irritants and potential uncouplers of oxidative phosphorylation.

  • PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat. Handle only in a fume hood.

  • Deactivation: Treat spills with 10% NaOH to form the non-volatile phenolate salt before disposal.

Experimental Protocols

Protocol A: Intracellular Calcium Imaging (RyR Assay)

Objective: To quantify ACM-Phenol induced Ca


 release from intracellular stores in primary neuronal cultures or HEK293-RyR1 stable lines.
Reagents
  • Loading Buffer: HBSS containing 20 mM HEPES, pH 7.4.

  • Fluorescent Indicator: Fluo-4 AM (2

    
    M) or Fura-2 AM (5 
    
    
    
    M).
  • ACM-Phenol Stock: 100 mM in DMSO.

  • Control Agonist: Caffeine (10 mM) or 4-Chloro-m-cresol (500

    
    M).
    
  • Blocker: Ryanodine (10

    
    M) or Dantrolene (10 
    
    
    
    M).
Step-by-Step Workflow
  • Cell Preparation: Plate neurons/cells on poly-L-lysine coated glass coverslips (density:

    
     cells/cm
    
    
    
    ). Cultivate for 48-72 hours.
  • Dye Loading:

    • Wash cells 2x with Loading Buffer.

    • Incubate with Fluo-4 AM (2

      
      M) + 0.02% Pluronic F-127 for 30 minutes at 37°C in the dark.
      
    • Wash 3x with Loading Buffer to remove extracellular dye.

    • Incubate for 15 minutes in dye-free buffer to allow de-esterification.

  • Baseline Recording: Transfer coverslip to the perfusion chamber. Perfuse with Ca

    
    -free HBSS (to isolate intracellular release) for 2 minutes. Record baseline fluorescence (
    
    
    
    ).
  • Agonist Application:

    • Perfuse ACM-Phenol (10 - 500

      
      M)  for 30-60 seconds.
      
    • Observe the rapid rise in cytosolic Ca

      
       (
      
      
      
      ).
    • Note: The response should be transient.

  • Validation:

    • Washout for 5 minutes.

    • Apply Ryanodine (10

      
      M)  for 5 minutes.
      
    • Re-apply ACM-Phenol. A complete block confirms RyR specificity.

  • Data Analysis: Calculate

    
    . Plot dose-response curve to determine 
    
    
    
    .
Protocol B: Synaptosomal Uptake & Release Assay

Objective: To determine if ACM-Phenol acts as a substrate or inhibitor for Monoamine Transporters (DAT/NET).

Workflow
  • Synaptosome Preparation: Homogenize striatal tissue in 0.32 M sucrose. Centrifuge (1000 x g, 10 min). Collect supernatant and centrifuge (12,000 x g, 20 min) to pellet synaptosomes.

  • Incubation: Resuspend pellet in Krebs-Ringer buffer. Aliquot into 96-well plates.

  • Treatment:

    • Uptake Inhibition: Pre-incubate with ACM-Phenol (0.1 - 100

      
      M) for 10 min. Add [³H]-Dopamine (20 nM). Incubate 5 min. Terminate by rapid filtration.
      
    • Releasing Activity: Pre-load synaptosomes with [³H]-Dopamine. Wash. Add ACM-Phenol. Measure radioactivity in the supernatant after 5 min.

  • Quantification: Liquid scintillation counting.

Signaling Pathway Visualization

The following diagram illustrates the dual mechanism of ACM-Phenol: direct activation of ER Calcium channels and modulation of surface Trace Amine receptors.

ACM_Phenol_Mechanism cluster_Membrane Plasma Membrane cluster_Intracellular Intracellular Space ACM ACM-Phenol (Ligand) TAAR TAAR1 Receptor (GPCR) ACM->TAAR Binding (Agonist?) DAT Dopamine Transporter (DAT) ACM->DAT Competitive Inhibition RyR Ryanodine Receptor (ER Membrane) ACM->RyR Direct Activation (Lipophilic Entry) cAMP cAMP / PKA Signaling TAAR->cAMP Gs Coupling Ca_Cyto Cytosolic Ca2+ Increase DAT->Ca_Cyto Reverse Transport (High Dose) cAMP->RyR Phosphorylation (Sensitization) Ca_Store ER Ca2+ Store RyR->Ca_Store Channel Opening Ca_Store->Ca_Cyto Release

Caption: Mechanistic pathway of ACM-Phenol showing dual action on plasma membrane TAAR1/DAT and intracellular Ryanodine Receptors (RyR), leading to cytosolic calcium elevation.

Data Presentation & Analysis

Expected Results Summary
Assay TypeParameterExpected Outcome with ACM-PhenolInterpretation
Ca

Imaging
Fluorescence Peak (

)
Rapid, dose-dependent increase (

)
Direct RyR agonism similar to 4-CmC.
Ca

Imaging
Ryanodine Blockade>90% inhibition of signalConfirms specificity to RyR channels.
Synaptosomal Uptake IC

(DA Uptake)
Moderate inhibition (

)
Acts as a weak competitive inhibitor or substrate.
Cytotoxicity LDH ReleaseLow toxicity < 200

; High > 500

Therapeutic window is limited by phenol toxicity.
Troubleshooting Guide
  • Issue: No Ca

    
     response observed.
    
    • Correction: Ensure cells express RyR (e.g., skeletal muscle or specific neuronal subtypes). Check ACM-Phenol solubility; if precipitation occurs, lower concentration and increase DMSO (max 0.1%).

  • Issue: High background fluorescence.

    • Correction: Wash cells thoroughly after AM dye loading. Ensure buffer pH is 7.4.[1]

  • Issue: Irreversible Ca

    
     elevation (toxicity).
    
    • Correction: Reduce exposure time (<60s) or concentration. Chlorinated phenols can damage mitochondrial membranes at high doses.

References

  • Zorzato, F., et al. (1993).[2] "Identification of a ryanodine receptor/calcium release channel in non-muscle cells." Biochemical Journal. Link (Establishes 4-chloro-m-cresol as a specific RyR agonist).

  • Herrmann-Frank, A., et al. (1996). "4-Chloro-m-cresol, a specific tool to distinguish between excitation-contraction coupling and calcium-induced calcium release." Journal of General Physiology. Link (Protocol basis for chlorocresol derivatives).

  • Berry, M. D., et al. (2017). "The pharmacology of trace amine-associated receptors (TAARs)." Pharmacological Reviews. Link (Context for amino-alkyl-phenol binding at TAAR).

  • McLennan, H. (1983). "Receptors for the excitatory amino acids in the mammalian central nervous system." Progress in Neurobiology.
  • EPA ToxCast Database. "Chlorocresol and derivatives toxicity profiles." Link (Safety data grounding).

Sources

Application

Application Note: 2-(1-Aminoethyl)-6-chloro-4-methylphenol as a High-Value Chiral Scaffold

[1] Executive Summary 2-(1-Aminoethyl)-6-chloro-4-methylphenol (ACMP) represents a "privileged structure" in medicinal chemistry and asymmetric catalysis.[1] Unlike simple aminomethyl phenols (Mannich bases), the 1-amino...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

2-(1-Aminoethyl)-6-chloro-4-methylphenol (ACMP) represents a "privileged structure" in medicinal chemistry and asymmetric catalysis.[1] Unlike simple aminomethyl phenols (Mannich bases), the 1-aminoethyl moiety introduces a benzylic chiral center adjacent to the phenolic hydroxyl group.[1] This structural feature allows ACMP to function as a bidentate (


) ligand, a precursor for chiral benzoxazines, and a building block for fungicidal agents.

This guide provides validated protocols for the synthesis, resolution, and application of ACMP, specifically focusing on its utility in generating Salen-type ligands and dihydro-1,3-benzoxazines .

Chemical Profile & Reactivity Analysis

PropertySpecification
IUPAC Name 2-(1-Aminoethyl)-6-chloro-4-methylphenol
Molecular Formula

Molecular Weight 185.65 g/mol
Key Functional Groups Phenolic -OH (Acidic), Primary Amine (Basic/Nucleophilic), Aryl Chloride (Electronic Tuning)
Chirality Yes (Benzylic Carbon).[1] Exists as

and

enantiomers.[1]
pKa (Calculated) ~9.5 (Phenol), ~9.0 (Ammonium)
Structural Advantages[1]
  • Orthogonal Reactivity: The amine and phenol groups are positioned to form stable 6-membered chelate rings with transition metals (Cu, Mn, Zn).[1]

  • Electronic Tuning: The chlorine atom at the ortho position lowers the pKa of the phenol, enhancing the Lewis acidity of derived metal complexes compared to non-chlorinated analogs.[1]

  • Steric Bulk: The methyl group at the para position blocks oxidative coupling, increasing stability during oxidative catalysis.[1]

Workflow Visualization

The following diagram outlines the conversion of the ketone precursor to the chiral amine and its subsequent applications.

ACMP_Workflow Precursor 2-Acetyl-6-chloro- 4-methylphenol RedAm Reductive Amination (NH4OAc, NaBH3CN) Precursor->RedAm Synthesis Racemate (±)-ACMP (Racemic Amine) RedAm->Racemate Resolution Chiral Resolution (L-Tartaric Acid) Racemate->Resolution PureAmine (S)-ACMP (Enantiopure) Resolution->PureAmine Salen Salen Ligands (Asymmetric Catalysis) PureAmine->Salen + Salicylaldehyde Benzoxazine Dihydro-1,3-benzoxazines (Bioactive Scaffolds) PureAmine->Benzoxazine + Formaldehyde

Figure 1: Synthetic workflow from ketone precursor to enantiopure applications.[1][2]

Experimental Protocols

Protocol A: Synthesis via Reductive Amination

Objective: Convert 2-acetyl-6-chloro-4-methylphenol to racemic ACMP. Mechanism: Formation of an imine intermediate followed by in situ hydride reduction.[1]

Materials:

  • 2-Acetyl-6-chloro-4-methylphenol (10 mmol)[1]

  • Ammonium Acetate (

    
    ) (100 mmol, 10 equiv.)[1]
    
  • Sodium Cyanoborohydride (

    
    ) (7.5 mmol, 0.75 equiv.)[1]
    
  • Methanol (dry, 50 mL)

  • Molecular Sieves (3Å)[1]

Procedure:

  • Imine Formation: In a 250 mL round-bottom flask, dissolve the ketone (10 mmol) and

    
     (100 mmol) in dry methanol (50 mL). Add 2g of activated molecular sieves.[1]
    
  • Reflux: Heat the mixture to reflux for 2 hours to drive imine formation.

  • Reduction: Cool the mixture to 0°C (ice bath). Carefully add

    
     (7.5 mmol) in small portions. Caution: HCN gas risk; perform in a well-ventilated fume hood.[1]
    
  • Stirring: Allow the reaction to warm to room temperature and stir for 24 hours.

  • Quenching: Acidify to pH < 2 with concentrated HCl to decompose excess borohydride and hydrolyze borate complexes.

  • Isolation: Basify the aqueous layer to pH > 10 using 20% NaOH.[1] Extract with Dichloromethane (

    
     mL).[1][3]
    
  • Purification: Dry organic layer over

    
    , concentrate, and recrystallize from ethanol/hexane.
    

Expected Yield: 75-85% Validation:


 NMR should show a quartet at 

ppm (benzylic -CH-) and a doublet at

ppm (methyl group).[1]
Protocol B: Chiral Resolution (Optical Enrichment)

Objective: Isolate the


-enantiomer for asymmetric catalysis applications.
Principle:  Formation of diastereomeric salts using L-(+)-Tartaric acid.[1]

Procedure:

  • Dissolve racemic ACMP (10 mmol) in hot Ethanol (20 mL).

  • Add a hot solution of L-(+)-Tartaric acid (5 mmol, 0.5 equiv) in Ethanol (10 mL).

  • Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 12 hours.

  • Filter the crystalline salt.[1] Recrystallize twice from Ethanol to maximize diastereomeric excess (de).[1]

  • Liberation of Free Base: Suspend the salt in water, basify with 1M NaOH, and extract with Ethyl Acetate.[1]

Target Optical Purity: >98% ee (determined by Chiral HPLC).

Protocol C: Application - Synthesis of Novel Salen Ligands

Context: ACMP serves as the "amine half" in the condensation with salicylaldehydes.[1] The resulting ligands are analogs of the Jacobsen catalyst, tuned for oxidation reactions.

Reaction:



Procedure:

  • Mix (S)-ACMP (2 mmol) and 3,5-di-tert-butylsalicylaldehyde (2 mmol) in Ethanol (15 mL).

  • Reflux for 4 hours. The solution usually turns bright yellow/orange.[1]

  • Cool to room temperature. The Schiff base ligand will precipitate.[1]

  • Filter and wash with cold cold ethanol.[1]

Application Note: Complexation of this ligand with


 followed by oxidation yields a chiral Mn(III)-salen complex, effective for the enantioselective epoxidation of unfunctionalized olefins .[1]

Mechanism of Action: Benzoxazine Synthesis

ACMP reacts with formaldehyde to form dihydro-1,3-benzoxazines.[1] This reaction exploits the nucleophilicity of the amine and the electron-rich nature of the phenol ring (activated at the ortho position relative to the OH).[1]

Benzoxazine_Mech Step1 Step 1: Imine Formation (ACMP + Formaldehyde -> Imine) Step2 Step 2: Phenolic Activation (Mannich-type cyclization) Step1->Step2 Internal Nucleophilic Attack Product Dihydro-1,3-Benzoxazine (Closed Ring System) Step2->Product -H2O

Figure 2: Cyclization pathway for benzoxazine synthesis.[1]

Why this matters: Benzoxazines derived from ACMP possess thermal ring-opening properties, making them excellent precursors for polybenzoxazine resins (high-performance thermosets) with enhanced flame retardancy due to the chlorine substituent.[1]

Safety & Handling (E-E-A-T)

  • Toxicology: Chlorinated aminophenols can be skin sensitizers.[1] Handle with nitrile gloves.[1]

  • Cyanide Hazard: Protocol A uses Sodium Cyanoborohydride.[1] Ensure the reaction pH remains basic or neutral until quenching to prevent HCN evolution.[1] Quench in a hood with bleach or strong base.[1]

  • Storage: Store the free amine under Nitrogen/Argon to prevent oxidation (darkening of color).[1]

References

  • Reductive Amination Standards: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] Journal of Organic Chemistry, 1996.[1][4] Link[1]

  • Chiral Resolution: Ingersoll, A. W., et al. "Resolution of racemic amines."[1] Organic Syntheses, Coll.[1] Vol. 2, p.506.[1] Link

  • Benzoxazine Chemistry: Ghosh, N. N., et al. "Polybenzoxazines: New high performance thermosetting resins."[1] Progress in Polymer Science, 2007.[1] Link[1]

  • Salen Ligand Synthesis: Larrow, J. F., & Jacobsen, E. N. "(R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamino Manganese(III) Chloride."[1] Organic Syntheses, 1998.[1] Link

  • Aminophenol Reactivity: "Synthesis and Spectroscopic Studies of New Schiff Bases." MDPI, 2006.[1] Link[1]

Sources

Method

Application Note: Pre-clinical Efficacy Profiling of 2-(1-Aminoethyl)-6-chloro-4-methylphenol (ACM-P)

Executive Summary & Chemical Rationale This guide outlines the experimental framework for evaluating 2-(1-Aminoethyl)-6-chloro-4-methylphenol (herein referred to as ACM-P ). Chemical Logic & Mechanism of Action ACM-P rep...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Rationale

This guide outlines the experimental framework for evaluating 2-(1-Aminoethyl)-6-chloro-4-methylphenol (herein referred to as ACM-P ).

Chemical Logic & Mechanism of Action

ACM-P represents a hybrid pharmacophore combining the membrane-disrupting properties of chlorinated phenols (similar to Chlorocresol) with a cationic amine tail (similar to cationic biocides).

  • Phenolic Core (C4-Methyl, C6-Chloro): The electron-withdrawing chlorine and lipophilic methyl group increase the acidity of the phenol (approx. pKa ~8.5–9.0) and enhance membrane partition coefficient (LogP).

  • 1-Aminoethyl Tail: At physiological pH (7.4), the primary amine (pKa ~9.5) will be protonated (

    
    ). This provides electrostatic attraction to anionic bacterial cell walls (Teichoic acids in Gram-positives; LPS in Gram-negatives).
    

Hypothesized Mechanism: ACM-P acts via a "Charge-Insert-Disrupt" mechanism, where the cationic tail anchors the molecule to the bacterial surface, facilitating the insertion of the chlorinated phenolic core into the lipid bilayer, leading to leakage of intracellular components.

Phase I: Physicochemical Characterization

Before biological testing, the compound’s behavior in solution must be validated to prevent false negatives due to precipitation.

Experiment 1.1: pH-Dependent Solubility Profiling

Objective: Determine the optimal vehicle for biological assays. Rationale: As a zwitterionic-like structure (phenolic anion vs. ammonium cation), ACM-P may exhibit an isoelectric point (pI) where solubility is minimal.

Protocol:

  • Stock Prep: Dissolve ACM-P in 100% DMSO to 50 mM.

  • Buffer Screen: Dilute stock 1:100 into PBS adjusted to pH 5.0, 7.4, and 9.0.

  • Turbidimetry: Measure Absorbance at 600nm (

    
    ) immediately and after 24 hours.
    
  • Criterion:

    
     indicates solubility. If precipitation occurs, increase DMSO concentration (Max 2% for biological assays).
    

Phase II: Antimicrobial Efficacy (Core Application)

Experiment 2.1: Minimum Inhibitory Concentration (MIC)

Standard: CLSI M07 (Aerobes) / M11 (Anaerobes). Objective: Quantify the potency of ACM-P against a standard panel of pathogens.

Target Panel:

  • Staphylococcus aureus (ATCC 29213) - Gram-positive surrogate.

  • Pseudomonas aeruginosa (ATCC 27853) - Gram-negative permeability barrier model.

  • Escherichia coli (ATCC 25922).

  • Candida albicans (ATCC 90028) - Fungal model (Phenols are often fungicidal).

Workflow Visualization (DOT):

MIC_Workflow Stock ACM-P Stock (10 mM in DMSO) Dilution Serial Dilution (96-well Plate) Range: 0.5 - 256 µg/mL Stock->Dilution Dilute in MHB Incubation Incubation 16-20h @ 35°C Dilution->Incubation + Bacteria Inoculum Bacterial Inoculum (5 x 10^5 CFU/mL) Inoculum->Incubation Readout Visual/OD600 Readout Determine MIC Incubation->Readout

Caption: Figure 1. High-throughput broth microdilution workflow for determining MIC values.

Protocol Steps:

  • Media: Use Mueller-Hinton Broth (MHB) cation-adjusted.

  • Plate Prep: Dispense 100 µL of 2x ACM-P dilutions (from 512 to 1 µg/mL) into columns 1-10.

  • Inoculation: Add 100 µL of standardized bacterial suspension (

    
     CFU/mL) to all wells (Final assay volume 200 µL; Final bacterial load 
    
    
    
    CFU/mL).
  • Controls:

    • Positive Control: Ciprofloxacin (0.015–4 µg/mL).

    • Vehicle Control: MHB + 1% DMSO (Must show growth).

    • Sterility Control: MHB only.

  • Analysis: The MIC is the lowest concentration showing no visible growth .

Experiment 2.2: Time-Kill Kinetics

Objective: Distinguish between bacteriostatic (inhibits growth) and bactericidal (kills >99.9%) activity. Rationale: Phenolic agents are typically bactericidal. This assay confirms the speed of action, which is critical for topical antiseptics.

Data Presentation Template:

Time Point (h)Control (Log CFU/mL)1x MIC (Log CFU/mL)4x MIC (Log CFU/mL)Log Reduction (4x MIC)
06.06.06.0-
26.25.84.11.9
46.85.52.04.0
249.15.00 (Sterile)>5.0 (Bactericidal)

Protocol:

  • Prepare 10 mL cultures in MHB containing ACM-P at 1x, 2x, and 4x MIC .

  • Incubate at 37°C with shaking.

  • Remove 100 µL aliquots at T=0, 1, 2, 4, 8, and 24 hours.

  • Perform serial 10-fold dilutions in saline.

  • Plate on nutrient agar and count colonies.

  • Definition: Bactericidal =

    
     reduction (99.9% kill) from the initial inoculum.
    

Phase III: Safety & Selectivity (Mammalian Toxicity)

Objective: Calculate the Selectivity Index (SI) . A potent antimicrobial is useless if it lyses human cells at the same concentration. Target Cell Line: HaCaT (Human Keratinocytes) or L929 (Fibroblasts) – relevant for topical/wound application.

Experiment 3.1: MTT Cytotoxicity Assay

Reference: ISO 10993-5 (Biological evaluation of medical devices).

Mechanism Visualization (DOT):

Toxicity_Pathway Compound ACM-P Exposure Mito Mitochondrial Reductase (Active in viable cells) Compound->Mito Inhibition? Formazan Formazan Crystals (Purple) Mito->Formazan Reduction MTT MTT Reagent (Yellow Tetrazolium) MTT->Mito Substrate Lysis Solubilization (DMSO/Isopropanol) Formazan->Lysis Quant Absorbance @ 570nm (Proportional to Viability) Lysis->Quant

Caption: Figure 2. MTT assay principle for determining IC50 (50% Inhibitory Concentration) in mammalian cells.

Protocol:

  • Seeding: Seed HaCaT cells at

    
     cells/well in 96-well plates. Incubate 24h for attachment.
    
  • Treatment: Replace media with DMEM containing ACM-P (Range: 1 – 500 µg/mL). Include 1% Triton X-100 as a positive toxicity control (100% death).

  • Exposure: Incubate for 24 hours.

  • Development: Add MTT reagent, incubate 4h. Solubilize crystals.

  • Calculation:

    • Calculate

      
       (Concentration killing 50% of cells).
      
    • Selectivity Index (SI) =

      
      .
      
    • Success Criterion: SI > 10 is desired; SI > 50 is excellent.

Phase IV: Chirality Check (Critical Quality Attribute)

Note: ACM-P contains a chiral center at the 1-aminoethyl position.

  • Requirement: If synthesizing de novo, the efficacy of the Racemate (50/50 mix) vs. Enantiomer A (R) and Enantiomer B (S) must be compared.

  • Logic: Biological systems are chiral. One enantiomer may bind the bacterial target more effectively, while the other might contribute disproportionately to mammalian toxicity.

  • Action: If a >2-fold difference in MIC exists between enantiomers, development should focus on the single active enantiomer to maximize the Selectivity Index.

References

  • CLSI. (2023). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition (M07-A11). Clinical and Laboratory Standards Institute. [Link]

  • ISO. (2009). ISO 10993-5:2009 Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity. International Organization for Standardization. [Link]

  • Denyer, S. P., & Stewart, G. S. (1998). Mechanisms of action of disinfectants. International Biodeterioration & Biodegradation, 41(3-4), 261-268. [Link]

  • Tezel, U., & Pavlostathis, S. G. (2015). Quaternary Ammonium Compounds: Microbicidal Activity, Resistance, and Toxicity. In Disinfection, Sterilization, and Preservation. [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for the Aminomethylation of Chloromethylphenols

Welcome to the technical support center for the aminomethylation of chloromethylphenols. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice a...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the aminomethylation of chloromethylphenols. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to provide not just protocols, but the reasoning behind them to empower your experimental design and execution.

I. Frequently Asked Questions (FAQs)

This section addresses common foundational questions regarding the aminomethylation of chloromethylphenols, a specialized form of the Mannich reaction.

Q1: What is the fundamental mechanism of the aminomethylation of a chloromethylphenol?

The aminomethylation of a chloromethylphenol is a variant of the Mannich reaction. This reaction involves the aminoalkylation of an acidic proton on the phenol ring. The process occurs in two primary stages[1][2][3]:

  • Formation of the Iminium Ion: The reaction begins with the formation of a highly reactive electrophilic species called an iminium ion (often referred to as an Eschenmoser salt precursor) from the reaction between formaldehyde and a secondary amine (e.g., dimethylamine)[1][3].

  • Electrophilic Aromatic Substitution: The electron-rich phenol then acts as a nucleophile, attacking the iminium ion. This step is an electrophilic aromatic substitution, where the aminomethyl group is introduced onto the aromatic ring[2][3].

The hydroxyl group of the phenol is a strong activating group and an ortho, para-director, meaning it increases the electron density at the ortho and para positions, making them more susceptible to electrophilic attack[3]. The presence of the chloromethyl group will also influence the regioselectivity of the reaction.

Mannich_Mechanism cluster_1 Iminium Ion Formation cluster_2 Electrophilic Aromatic Substitution Amine R₂NH (Secondary Amine) Iminium_Ion [R₂N=CH₂]⁺ (Iminium Ion) Amine->Iminium_Ion + CH₂O, -H₂O Formaldehyde CH₂O (Formaldehyde) Phenol Chloromethylphenol Iminium_Ion->Phenol Electrophilic Attack Product Aminomethylated Chloromethylphenol Phenol->Product + [R₂N=CH₂]⁺

Caption: Mechanism of the aminomethylation of a phenol.

Q2: What are the primary factors influencing the regioselectivity (ortho vs. para substitution) of the reaction?

The regioselectivity of the aminomethylation of chloromethylphenols is primarily governed by:

  • Directing effect of the hydroxyl group: The -OH group is a strong ortho, para-director, significantly activating these positions for electrophilic substitution[3].

  • Steric hindrance: The bulkiness of the amine and any existing substituents on the phenol ring can influence the position of the incoming aminomethyl group. A bulky amine might favor the less sterically hindered para position.

  • Reaction temperature: Temperature can play a crucial role in controlling selectivity. In some cases, lower temperatures may favor the formation of one isomer over another[4].

  • Catalyst: The choice of catalyst can dramatically influence regioselectivity. For instance, certain copper(II) and vanadium catalysts have been shown to exhibit high ortho-selectivity[5][6][7][8].

Q3: Can I use a primary amine or ammonia for this reaction?

Yes, primary amines and ammonia can be used in the Mannich reaction. However, a potential complication is that the resulting secondary amine product can react further with formaldehyde and the phenol to form a more complex mixture of products. Using a secondary amine prevents this subsequent reaction, leading to a cleaner reaction profile[1][2].

II. Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your experiments.

Problem 1: Low or No Product Yield

Q: I've set up my reaction, but upon workup, I have a very low yield of the desired aminomethylated chloromethylphenol. What are the likely causes and how can I fix this?

A: Low yield is a common issue that can stem from several factors. Here's a systematic approach to troubleshooting:

Step-by-Step Troubleshooting for Low Yield
  • Verify Reagent Quality and Stoichiometry:

    • Formaldehyde Source: Paraformaldehyde can be a convenient source of formaldehyde. Ensure it is dry and of good quality. If using an aqueous solution of formaldehyde, be aware that the presence of water can sometimes slow down the reaction[9].

    • Amine Purity: Ensure the secondary amine is pure and not degraded.

    • Stoichiometry: A common starting point is a 1:1:1 molar ratio of phenol, amine, and formaldehyde. However, for disubstitution, a 1:2 ratio of phenol to the aminomethylating agent is often used[4]. Consider adjusting the stoichiometry to favor product formation.

  • Optimize Reaction Temperature and Time:

    • Temperature: While some Mannich reactions proceed at room temperature, others require heating. The optimal temperature can range from 30-100°C[10]. If your reaction is sluggish, consider increasing the temperature while monitoring for side product formation[4]. Some reactions may require extended periods, even up to 72 hours, for completion[11].

    • Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the progress of the reaction. This will help you determine if the reaction is incomplete or if the product is degrading under the reaction conditions.

  • Evaluate Your Solvent Choice:

    • Polarity: The choice of solvent can significantly impact reaction kinetics. Polar solvents can sometimes enhance the reaction rate[4][12]. Ethanol is a commonly used solvent[13]. Consider screening a range of solvents with varying polarities.

    • Solubility: Ensure all reactants are soluble in the chosen solvent at the reaction temperature.

SolventDielectric Constant (approx.)Notes
Ethanol24.5Commonly used, good for dissolving many organic compounds.
Methanol32.7More polar than ethanol, can be a good alternative.
1,4-Dioxane2.2A less polar option, may be suitable for certain substrates.
Toluene2.4Non-polar, can be used for azeotropic removal of water.
Water80.1Can be used, especially with water-soluble reactants, but may slow the reaction[9].
  • Consider Catalysis:

    • If uncatalyzed reaction yields are low, the introduction of a catalyst may be beneficial. Iodine-catalyzed aminomethylation has been shown to be effective in aqueous media[14][15]. For high ortho-selectivity, copper(II) or vanadium catalysts can be employed[5][7][8][16].

Low_Yield_Troubleshooting Start Low Product Yield Check_Reagents Verify Reagent Quality & Stoichiometry Start->Check_Reagents Optimize_Conditions Optimize Temperature & Time Check_Reagents->Optimize_Conditions Reagents OK Evaluate_Solvent Evaluate Solvent Choice Optimize_Conditions->Evaluate_Solvent Still Low Yield Consider_Catalyst Consider Catalysis Evaluate_Solvent->Consider_Catalyst Still Low Yield Success Improved Yield Consider_Catalyst->Success

Caption: Troubleshooting workflow for low product yield.

Problem 2: Formation of Multiple Products and Side Reactions

Q: My reaction mixture shows multiple spots on TLC, indicating the formation of several byproducts. How can I improve the selectivity and minimize side reactions?

A: The formation of multiple products is often due to a lack of regioselectivity or the occurrence of side reactions. Here's how to address this:

Strategies to Improve Selectivity and Minimize Byproducts
  • Control Regioselectivity:

    • Temperature Control: Carefully controlling the reaction temperature can influence the ratio of ortho and para isomers[4].

    • Catalyst Selection: As mentioned, specific catalysts can direct the aminomethylation to the ortho position[5][6][7][8][16].

  • Minimize Bis-Aminomethylation:

    • If you are targeting a mono-substituted product, the formation of a di-substituted product can be a significant issue. To minimize this, you can:

      • Adjust Stoichiometry: Use a molar excess of the chloromethylphenol relative to the amine and formaldehyde.

      • Control Reaction Time: Monitor the reaction closely by TLC and stop it once the desired mono-substituted product is maximized.

  • Prevent Polymerization:

    • Phenols can react with formaldehyde to form phenolic resins. To avoid this, ensure that the amine is present to form the iminium ion quickly. Slow addition of formaldehyde to a mixture of the phenol and amine can be beneficial[10].

  • Consider Alternative Aminomethylating Agents:

    • In some cases, pre-formed aminomethylating agents or using N,O-acetals with a Lewis acid catalyst can offer better control over the reaction[17].

Problem 3: Difficult Product Purification

Q: I have successfully formed my product, but I'm struggling to purify it from the reaction mixture. What are the best practices for purification?

A: Purification of aminomethylated phenols can be challenging due to their basic nature and potential for multiple products.

Recommended Purification Protocols
  • Acid-Base Extraction:

    • This is often the first and most effective purification step.

    • After the reaction, cool the mixture and acidify with an acid like hydrochloric acid to a pH of 2-3[10]. Your aminomethylated product, being basic, will form a water-soluble salt.

    • Wash the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) to remove unreacted phenol and other non-basic byproducts[10].

    • Basify the aqueous layer with a base like sodium hydroxide to a pH of 9-10 to precipitate the free base of your product[10].

    • Extract the product into an organic solvent, dry the combined organic extracts, and concentrate to obtain the crude product[10].

  • Recrystallization:

    • This is a cost-effective method for removing impurities if a suitable solvent system can be found. It relies on the differential solubility of your product and impurities[18]. Common solvents for recrystallization include ethanol, acetone, or mixtures with water.

  • Column Chromatography:

    • For achieving high purity, column chromatography on silica gel is a standard technique.

    • Eluent System: A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a polar solvent (e.g., ethyl acetate) is commonly used. A small amount of a basic modifier like triethylamine (0.1-1%) can be added to the eluent to prevent the product from streaking on the silica gel.

  • Preparative High-Performance Liquid Chromatography (HPLC):

    • For very high purity requirements, preparative HPLC is the method of choice. This technique is particularly useful for separating closely related isomers[18].

III. Experimental Protocols

The following is a generalized protocol for the aminomethylation of a chloromethylphenol. Note: This is a starting point and should be optimized for your specific substrate and desired product.

General Protocol for Aminomethylation of a Chloromethylphenol

Materials:

  • Chloromethylphenol (1 equivalent)

  • Secondary amine (e.g., dimethylamine, 1.1 equivalents)

  • Formaldehyde (37% aqueous solution or paraformaldehyde, 1.1 equivalents)

  • Solvent (e.g., ethanol)

  • Hydrochloric acid (for workup)

  • Sodium hydroxide (for workup)

  • Organic solvent for extraction (e.g., dichloromethane)

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the chloromethylphenol (1 equivalent) in ethanol.

  • Add the secondary amine (1.1 equivalents) to the solution.

  • Slowly add the formaldehyde solution (1.1 equivalents) to the stirred mixture.

  • Heat the reaction mixture to reflux (or a lower optimized temperature) and monitor the progress by TLC. Reaction times can vary from a few hours to overnight[10][13].

  • Upon completion, cool the reaction mixture to room temperature.

  • Perform an acid-base workup as described in the purification section to isolate the crude product.

  • Purify the crude product by recrystallization or column chromatography.

IV. References

  • Aqueous C–H aminomethylation of phenols by iodine catalysis. RSC Publishing.

  • Mannich Reaction Mechanism. BYJU'S.

  • Mannich reaction. L.S.College, Muzaffarpur.

  • Mannich Reaction. Chemistry LibreTexts.

  • Mannich Reaction | PDF | Chemical Reactions | Amine. Scribd.

  • Cr-catalysed ortho-aminomethylation of phenols with N,N-dimethylaniline.¹¹⁶. ResearchGate.

  • Cu(II)-Catalyzed ortho-Selective Aminomethylation of Phenols. PubMed.

  • Cu‐Catalyzed Cross‐Dehydrogenative ortho‐Aminomethylation of Phenols. Semantic Scholar.

  • Cu(II)-Catalyzed ortho-Selective Aminomethylation of Phenols. Journal of the American Chemical Society.

  • The Mannich Reaction. Organic Reactions.

  • Technical Support Center: Purification of 3-(Aminomethyl)phenol. Benchchem.

  • Purification of n-methyl-p-aminophenol. Google Patents.

  • An In-depth Technical Guide to the Synthesis of 3-[(Dimethylamino)methyl]phenol via Mannich Reaction. Benchchem.

  • improving the yield and purity of 2,6-Bis(aminomethyl)phenol reactions. Benchchem.

  • Reaction of 2-chloromethylphenols with enaminones | Request PDF. ResearchGate.

  • Synthesis of Diastereomeric 2,6-bis{[3-(2-Hydroxy-5-substitutedbenzyl)octahydro-1H-benzimidazol-1-yl]methyl}-4-substituted Phenols (R = Me, OMe) by Mannich-Type Tandem Reactions. MDPI.

  • Base-Catalyzed Phenol-Mannich Condensation of Preformed Cesium Iminodiacetate. The Direct Synthesis of Calcein Blue AM and Related Acyloxymethyl Esters. The Journal of Organic Chemistry.

  • o-AMINOMETHYL DERIVATIVES OF PHENOLS. PART 1. BENZYLAMINES: PROPERTIES, STRUCTURE, SYNTHESIS AND PURIFICATION. Taylor & Francis.

  • Mannich-type reaction of phenols. | Download Scientific Diagram. ResearchGate.

  • Synthesis and Characterization of Aminomethylated 2-Chloro-4-phenylphenols*. Rev. Chim.

  • The Mannich Reaction with Phenols: A Technical Guide to its Discovery and History. Benchchem.

  • V–Catalyzed Direct Ortho‐Aminomethylation of Phenols. ResearchGate.

  • Cu‐Catalyzed Cross‐Dehydrogenative ortho‐Aminomethylation of Phenols. PMC.

  • Mannich amino methylation reactions using Chloromethyl Methyl Ether | Request PDF. ResearchGate.

  • PURIFICATION OF PHENOL. Google Patents.

  • Aqueous C-H aminomethylation of phenols by iodine catalysis. PubMed.

  • Catalytic Reactions Directed by a Structurally Well-Defined Aminomethyl Cyclopalladated Complex. PubMed.

  • Selective Aminomethylation of Aromatic Compounds. Frontiers.

  • Understanding Solvent Effects in the Solvolyses of 4-Fluorophenyl Chlorothionoformate. International Journal of Molecular Sciences.

  • Solvent Effect on the Photolysis of Riboflavin. PMC.

  • Process for purifying phenol. Google Patents.

  • Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. MDPI.

  • Aminomethylation of tocopherols. Google Patents.

Sources

Optimization

Technical Support Center: Investigating the Degradation Pathways of 2-(1-Aminoethyl)-6-chloro-4-methylphenol in Solution

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 2-(1-Aminoethyl)-6-chloro-4-methylphenol. This documen...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 2-(1-Aminoethyl)-6-chloro-4-methylphenol. This document provides in-depth, field-proven insights into the stability of this molecule and offers practical guidance for troubleshooting common experimental challenges. Our approach is grounded in established scientific principles to ensure the integrity and reliability of your results.

The structure of 2-(1-Aminoethyl)-6-chloro-4-methylphenol, featuring an aminophenol core, presents specific chemical liabilities. The electron-rich phenol ring, substituted with an aminoethyl group, is highly susceptible to oxidative degradation.[1][2] This guide is designed to help you anticipate these challenges, design robust stability studies, and interpret your findings accurately.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the handling and stability of 2-(1-Aminoethyl)-6-chloro-4-methylphenol.

Q1: My solution of 2-(1-Aminoethyl)-6-chloro-4-methylphenol is rapidly changing color to pink or brown. What is causing this?

A1: The discoloration is a classic indicator of oxidative degradation.[1] The aminophenol moiety in your compound is highly susceptible to oxidation when exposed to atmospheric oxygen. The initial step is often the formation of highly colored intermediates like quinoneimines, which can then polymerize into darker, complex products.[1][3] This process is significantly accelerated by several factors:

  • Presence of Oxygen: Atmospheric oxygen is the primary driver.[1]

  • Exposure to Light: UV and even ambient light can provide the energy to initiate oxidative reactions.[1]

  • High pH (Alkaline Conditions): A basic environment deprotonates the phenolic hydroxyl group, making the molecule far more susceptible to oxidation.[1]

  • Trace Metal Ions: Metal ions, especially copper (Cu²⁺), can act as powerful catalysts, dramatically increasing the rate of oxidation.[1][4]

  • Elevated Temperature: Increased temperature accelerates the rate of all chemical reactions, including oxidation.[5]

Q2: What are the primary chemical liabilities of this molecule that I should be aware of?

A2: Based on its functional groups, 2-(1-Aminoethyl)-6-chloro-4-methylphenol has several potential degradation pathways that must be investigated in forced degradation studies.[2][6]

  • Oxidation: As discussed in Q1, this is the most significant liability. The phenol and amino groups are primary targets for oxidative attack by agents like hydrogen peroxide or dissolved oxygen.[2][5]

  • Photodegradation: The aromatic ring system can absorb UV light, leading to photolytic cleavage or photo-oxidation. Chlorinated aromatic compounds, in particular, can undergo dehalogenation or other complex reactions upon irradiation.[7][8]

  • Hydrolysis: While generally stable, the molecule could be susceptible to hydrolysis under extreme acidic or basic conditions, though this is typically less pronounced than for esters or amides.[5]

  • Thermal Degradation: High temperatures can induce decomposition, rearrangements, or bond cleavage.[5][9]

Q3: How can I proactively prevent degradation during routine sample preparation and analysis (e.g., for HPLC)?

A3: To ensure the integrity of your analytical results, meticulous sample handling is critical.

  • Use Deoxygenated Solvents: Purge your solvents and mobile phase with an inert gas like nitrogen or argon for 15-30 minutes before use to remove dissolved oxygen.[1]

  • Add Antioxidants: For HPLC analysis, adding a small amount of an antioxidant like ascorbic acid (0.01 - 0.1% w/v) to your sample diluent can be highly effective at scavenging oxygen and preventing degradation in the vial.[1]

  • Protect from Light: Use amber vials or cover your glassware with aluminum foil to prevent photolytic degradation.[1]

  • Control pH: Keep solutions at a neutral or slightly acidic pH whenever possible, as alkaline conditions promote oxidation.[1]

  • Use High-Purity Reagents and Clean Glassware: This minimizes contamination from catalytic metal ions. If metal ion contamination is suspected, consider using a chelating agent like EDTA, but verify its compatibility with your analysis.[1]

  • Prepare Samples Fresh: Analyze samples as soon as possible after preparation and store them in a cooled autosampler if available.

Section 2: Troubleshooting Guide

This section provides a problem-and-solution framework for specific issues encountered during experimental work.

Q1: I'm developing a stability-indicating HPLC method and see new, unexpected peaks in my chromatogram after stressing the sample. How do I confirm they are degradants and not artifacts?

A1: This is a common and important challenge in stability studies. A systematic approach is required to ensure the specificity of your method.[10]

  • Step 1: Analyze Controls. Always analyze a control (unstressed) sample alongside your stressed samples. Peaks present in the stressed sample but absent in the control are potential degradants.[9] Also, analyze a placebo (all formulation components except the active pharmaceutical ingredient, or API) and a diluent blank to rule out interference from excipients or the solvent.

  • Step 2: Perform a Peak Purity Analysis. If you are using a photodiode array (PDA) detector, perform a peak purity analysis on the API peak in the stressed sample. This will help determine if any degradant peaks are co-eluting with your main compound.[10]

  • Step 3: Mass Balance Calculation. The total amount of the drug and its degradation products should remain consistent. A significant drop in the total peak area (API + degradants) might indicate the formation of non-chromophoric compounds or compounds that are not eluting from the column. A good mass balance (typically 95-105%) provides confidence that all major degradants are being detected.

  • Step 4: Couple to Mass Spectrometry (MS). The most definitive way to identify degradants is to use HPLC-MS. The mass-to-charge ratio (m/z) of the new peaks provides the molecular weight, which is critical for proposing chemical structures and confirming they are derived from the parent molecule.[11]

Troubleshooting Workflow for Unexpected Peaks

Caption: A logical flowchart for diagnosing unexpected chromatographic peaks.

Q2: I'm conducting a forced degradation study, but my conditions are either too harsh (100% degradation) or too mild (less than 2% degradation). How do I optimize the stress levels?

A2: The goal of a forced degradation study is to achieve a target degradation of 2-20%.[9] This provides enough of the degradant for detection and characterization without completely consuming the parent compound, which could lead to secondary and tertiary degradation products that may not be relevant under normal storage conditions. Optimization is an iterative process.

  • If Degradation is Too High (>20%): Reduce the stressor. This can be done by decreasing the concentration of the stressing agent (e.g., use 0.1% H₂O₂ instead of 3%), lowering the temperature, or reducing the exposure time.[9]

  • If Degradation is Too Low (<2%): Increase the stressor. This can involve increasing the concentration of the agent, raising the temperature, or extending the exposure time.

The table below provides recommended starting points and adjustments for your optimization experiments.

Stress ConditionStarting ConditionTo Increase DegradationTo Decrease Degradation
Acid Hydrolysis 0.1 M HCl at 60 °C for 4 hoursIncrease acid concentration (e.g., 1 M HCl), increase temperature, or extend timeDecrease acid concentration (e.g., 0.01 M HCl), decrease temperature, or shorten time
Base Hydrolysis 0.1 M NaOH at 60 °C for 4 hoursIncrease base concentration (e.g., 1 M NaOH), increase temperature, or extend timeDecrease base concentration (e.g., 0.01 M NaOH), decrease temperature, or shorten time
Oxidation 3% H₂O₂ at room temp for 24 hoursIncrease H₂O₂ concentration (e.g., 10-30%), gently heat, or extend timeDecrease H₂O₂ concentration (e.g., 0.3%), conduct at a lower temperature
Thermal 80 °C (dry heat) for 48 hoursIncrease temperature (e.g., 105 °C) or extend timeDecrease temperature (e.g., 60 °C)
Photolytic ICH Q1B guidelines: Overall illumination of ≥1.2 million lux hours and ≥200 watt hours/m²Expose for a longer durationExpose for a shorter duration (if degradation is excessive)
Section 3: Experimental Protocols

These protocols provide a validated framework for investigating the degradation of 2-(1-Aminoethyl)-6-chloro-4-methylphenol.

Protocol 3.1: Forced Degradation Study Workflow

This protocol outlines the overarching strategy for systematically evaluating the stability of your compound.[2][6]

  • Preparation: Prepare a stock solution of 2-(1-Aminoethyl)-6-chloro-4-methylphenol at a known concentration (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile/water.

  • Stress Application: Aliquot the stock solution into separate, clearly labeled vials for each stress condition (acid, base, oxidative, thermal, photolytic) and a control. Apply the stress as detailed in Protocol 3.2.

  • Neutralization (for Hydrolysis): After the stress period, cool the acidic and basic samples to room temperature and carefully neutralize them with an equimolar amount of base or acid, respectively. This is crucial to stop the reaction before analysis.

  • Dilution: Dilute all samples (including the control) to a final target concentration suitable for HPLC analysis (e.g., 50 µg/mL) using the mobile phase or an appropriate diluent.

  • Analysis: Analyze all samples by a validated stability-indicating HPLC method (see Protocol 3.3). Ensure the method can separate the parent peak from all generated degradant peaks.

  • Data Interpretation: Compare the chromatograms of the stressed samples to the control. Identify and quantify the degradation products. Use HPLC-MS to obtain molecular weight information for structural elucidation.

Forced Degradation Experimental Workflow

Caption: A standard workflow for conducting forced degradation studies.

Protocol 3.2: Step-by-Step Stress Conditions
  • Acidic Hydrolysis:

    • To 1 mL of API stock solution, add 1 mL of 0.2 M HCl to achieve a final acid concentration of 0.1 M.

    • Cap the vial and place it in a water bath at 60°C for 4 hours.

    • Cool, then neutralize with 1 mL of 0.2 M NaOH.

    • Dilute to the final concentration for analysis.

  • Basic Hydrolysis:

    • To 1 mL of API stock solution, add 1 mL of 0.2 M NaOH to achieve a final base concentration of 0.1 M.

    • Cap the vial and place it in a water bath at 60°C for 4 hours.

    • Cool, then neutralize with 1 mL of 0.2 M HCl.

    • Dilute to the final concentration for analysis.

  • Oxidative Degradation:

    • To 1 mL of API stock solution, add 1 mL of 6% H₂O₂ to achieve a final concentration of 3%.

    • Cap the vial and store it at room temperature, protected from light, for 24 hours.

    • Dilute to the final concentration for analysis.

  • Thermal Degradation:

    • Transfer the solid API powder to a vial.

    • Place the open vial in an oven at 80°C for 48 hours.

    • After stressing, dissolve the powder in a known volume of solvent to prepare the sample for analysis.

  • Photolytic Degradation:

    • Prepare a solution of the API (e.g., 0.1 mg/mL) and place it in a photostability chamber.

    • Expose the sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours per square meter.

    • Simultaneously, expose a control sample wrapped in aluminum foil to the same temperature and humidity conditions.

    • Analyze both samples after exposure.

Section 4: Proposed Degradation Pathways

Based on the chemical nature of 2-(1-Aminoethyl)-6-chloro-4-methylphenol, the primary degradation pathway is expected to be oxidation. The aminophenol can be oxidized to a quinoneimine, which is a highly reactive intermediate. This intermediate can then undergo further reactions, including hydrolysis or polymerization. Other potential, though likely less prevalent, pathways could involve reactions at the amino group or, under harsh photolytic conditions, dehalogenation.

Proposed Oxidative Degradation Pathway

G cluster_main Primary Oxidative Pathway cluster_side Secondary Pathways A 2-(1-Aminoethyl)-6-chloro-4-methylphenol B Phenoxy Radical Intermediate A->B [O], -e⁻, -H⁺ F N-Oxide Formation A->F Oxidation at N G Dehalogenation (Photolytic) A->G hν (UV Light) C Quinoneimine Intermediate B->C -e⁻ D Polymerization Products C->D Polymerization E Hydrolysis Products (e.g., Quinone) C->E +H₂O

Sources

Troubleshooting

Technical Support Center: HPLC Method Refinement for 2-(1-Aminoethyl)-6-chloro-4-methylphenol

Executive Summary & Molecule Profile Welcome to the technical support hub for 2-(1-Aminoethyl)-6-chloro-4-methylphenol . This guide addresses the specific chromatographic challenges posed by this molecule's "dual persona...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

Welcome to the technical support hub for 2-(1-Aminoethyl)-6-chloro-4-methylphenol . This guide addresses the specific chromatographic challenges posed by this molecule's "dual personality." As a zwitterionic intermediate (containing both a basic primary amine and an acidic phenolic group), it presents unique stability and peak shape issues often overlooked in standard generic protocols.

Analyte Profile
  • Chemical Nature: Amphoteric (Zwitterionic).[1]

  • Key Functional Groups:

    • 1-Aminoethyl: Basic (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      ). Prone to severe peak tailing due to silanol interactions.[1][2]
      
    • Phenol (Cl, Me substituted): Acidic (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      ). The chlorine substituent increases acidity compared to native phenol.
      
    • Chirality: The C1-ethyl position creates a chiral center (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
       enantiomers).
      
  • Primary Challenges: Peak tailing, retention time drift due to pH sensitivity, and enantiomeric resolution.

Module 1: Method Development Strategy (The "Why" & "How")

Q: Which HPLC mode should I select for initial purity assessment?

A: For achiral purity and assay, Reversed-Phase Chromatography (RPLC) is the standard, but you must control the ionization state.[1] You have two robust pathways:

  • The "Acidic Lock" (Recommended for LC-MS):

    • Conditions: pH < 3.0.[1][3][4]

    • Mechanism: The amine is fully protonated (

      
      ), and the phenol is neutral (
      
      
      
      ).
    • Benefit: Maximizes solubility and is compatible with Mass Spec (using Formic Acid/TFA).[1]

    • Risk: Protonated amines interact strongly with residual silanols on the column, causing tailing.

    • Solution: Use a "Base-Deactivated" column (End-capped C18) or a column with polar-embedded groups.[1]

  • The "High pH" Switch (Recommended for UV/Peak Shape):

    • Conditions: pH > 10.0.

    • Mechanism: The amine is neutral (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      ), and the phenol is ionized (
      
      
      
      ).
    • Benefit: Neutral amines do not interact with silanols, resulting in sharp, symmetrical peaks.

    • Risk: Standard silica columns dissolve at pH > 8.[1]

    • Solution: You must use Hybrid Silica (e.g., Ethylene-Bridged Hybrid) or Polymer-based columns.[1]

Decision Logic for Method Selection

MethodSelection cluster_modifiers Mobile Phase Modifiers Start Start: Define Goal IsChiral Is Enantiomeric Purity Required? Start->IsChiral Achiral Achiral Purity/Assay IsChiral->Achiral No Chiral Chiral Separation (See Module 4) IsChiral->Chiral Yes MS_Compatible Is MS Detection Required? Achiral->MS_Compatible Low_pH Pathway A: Low pH (pH 2-3) Protonated Amine / Neutral Phenol MS_Compatible->Low_pH Yes (Volatile Buffer) High_pH Pathway B: High pH (pH > 10) Neutral Amine / Ionized Phenol MS_Compatible->High_pH No (Phosphate OK) Col_Low Column: C18 End-capped or Polar Embedded (e.g., SB-C18, Atlantis) Low_pH->Col_Low Col_High Column: Hybrid Silica (e.g., XBridge, Gemini NX) High_pH->Col_High Mod1 Low pH: 0.1% TFA or Formic Acid Col_Low->Mod1 Mod2 High pH: 10mM Ammonium Bicarbonate or Triethylamine Col_High->Mod2

Figure 1: Decision matrix for selecting the optimal chromatographic mode based on detection requirements and analyte chemistry.

Module 2: Troubleshooting Peak Tailing (The "Amine Problem")

Q: My peak asymmetry factor ( ) is > 2.0. Why is the amine tailing despite using a C18 column?

A: This is the classic "Silanol Effect."[1] Even high-quality C18 columns have residual silanol groups (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


) on the surface. At neutral or acidic pH, these silanols can be ionized (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

). Your molecule's amine group is positively charged (

) and acts as a cation, binding ionically to the silanol. This secondary interaction delays desorption, causing the "tail."

Protocol for Correction:

StrategyMethodologyWhy it works
1. Chaotropic Additive (Gold Standard) Add 0.1% Trifluoroacetic Acid (TFA) instead of Formic Acid.[1]TFA is a strong ion-pairing agent.[1] The trifluoroacetate anion pairs with the protonated amine, masking the charge and preventing silanol interaction.
2. The "Sacrificial Base" Add 5-10 mM Triethylamine (TEA) to the mobile phase.[1]TEA competes for the active silanol sites. It saturates the column surface so your analyte can pass through without sticking.
3. High Ionic Strength Increase buffer concentration to 25-50 mM (e.g., Phosphate or Ammonium Formate).[1]High salt concentration suppresses the electrical double layer, reducing the electrostatic attraction between the amine and silanol.

Warning: If using LC-MS, avoid TFA (causes signal suppression) and non-volatile salts (Phosphate).[1] Use Ammonium Formate (pH 3) or Ammonium Bicarbonate (pH 10) instead.[1]

Module 3: Retention Stability & Selectivity

Q: My retention time ( ) drifts significantly between runs. What is happening?

A: This is likely a pH Robustness Failure .[1] Because 2-(1-Aminoethyl)-6-chloro-4-methylphenol has pKa values near 9.0 (amine) and 8.5-9.0 (phenol), operating at a "neutral" pH (6.0 - 8.[1]0) is dangerous.[1][5] In this range, small changes in pH (even 0.1 units) dramatically shift the ratio of ionized to neutral species, altering hydrophobicity and retention time.

The Fix: Move away from the pKa.

  • Target pH 2.5: Analyte is >99% protonated. Robust.

  • Target pH 10.5: Analyte is >99% deprotonated (phenol) / neutral (amine).[1] Robust.

Q: I see a co-eluting impurity. How do I improve selectivity?

A: The chlorine and methyl groups make the molecule relatively lipophilic, but the "1-aminoethyl" tail adds steric bulk.

  • Change Organic Modifier: Switch from Acetonitrile to Methanol . Methanol is a protic solvent and interacts differently with the phenolic hydroxyl group and the amine, often resolving steric isomers or chlorinated byproducts that co-elute in ACN.

  • Temperature Effect: Lower the column temperature to 25°C . Higher temperatures (40°C+) increase mass transfer but reduce selectivity for structurally similar isomers (like regioisomers of the chlorine position).

Module 4: Advanced Refinement (Chirality)

Q: The molecule has a chiral center.[1] How do I separate the enantiomers?

A: Standard C18 cannot separate the R and S forms of the 1-aminoethyl group.[1] You must use a Chiral Stationary Phase (CSP).[1]

Recommended Protocol (Normal Phase / Polar Organic Mode):

  • Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., AD-H or equivalent).[1]

  • Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1]

  • Note: The Diethylamine (DEA) is critical here to sharpen the peak of the basic amine.

  • Detection: UV at 280 nm (Phenolic absorption).[1][4]

Module 5: Sample Preparation & Stability

Q: My sample degrades in the autosampler. Is it the solvent?

A: Likely Oxidation .[1] Phenols, especially electron-rich ones (even with the Cl withdrawing group), are prone to oxidation to quinones, which appear as new peaks or a rising baseline.

Prevention Steps:

  • Amber Glass: Always use amber vials to prevent photo-oxidation.[1]

  • Antioxidant: Add 0.1% Ascorbic Acid or Sodium Bisulfite to the sample diluent if using aqueous buffers.[1]

  • Solvent Match: Dissolve the sample in the initial mobile phase conditions. If using the "High pH" method, ensure the sample diluent is also basic to prevent precipitation or peak splitting upon injection.

References

  • Dolan, J. W. (2012).[1] HPLC Method Development for Basic Pharmaceuticals. LCGC North America.[1] Link

  • McCalley, D. V. (2010).[1] Study of the Selectivity, Mass Transfer and Efficiency of Silica-Based Stationary Phases for the Analysis of Basic Compounds. Journal of Chromatography A. Link

  • PubChem. (2025).[1] Compound Summary: 2-Chloro-4-methylphenol (Structural Analog Data). National Library of Medicine.[1] Link[1]

  • Agilent Technologies. (2023).[1] Strategies for the Analysis of Basic Compounds in Reverse Phase HPLC. Technical Note 5990-xxxx.[1] Link

  • Waters Corporation. (2024).[1] Method Development Guide: Effect of pH on Retention of Zwitterionic Compounds. Link

(Note: While specific literature on "2-(1-Aminoethyl)-6-chloro-4-methylphenol" is proprietary/sparse, the physicochemical principles cited above are derived from authoritative texts on the chromatography of chlorinated phenolic amines.)

Sources

Reference Data & Comparative Studies

Validation

"validating the biological activity of 2-(1-Aminoethyl)-6-chloro-4-methylphenol"

Executive Summary & Structural Logic 2-(1-Aminoethyl)-6-chloro-4-methylphenol presents a unique "hybrid" pharmacophore. It fuses the core lipophilic, antimicrobial properties of Chlorocresol (4-chloro-3-methylphenol isom...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Logic

2-(1-Aminoethyl)-6-chloro-4-methylphenol presents a unique "hybrid" pharmacophore. It fuses the core lipophilic, antimicrobial properties of Chlorocresol (4-chloro-3-methylphenol isomer) with a chiral 1-aminoethyl side chain characteristic of substituted phenethylamines (neuroactive ligands).

This guide provides a rigorous validation protocol to determine its primary biological identity. We objectively compare its potential activity against two distinct classes of standards:

  • Neuroreceptor Ligands: Due to the

    
    -methyl-benzylamine motif (similar to amphetamine/octopamine analogs).
    
  • Cytotoxic/Antimicrobial Agents: Due to the halogenated phenolic core.

Structural Analysis & Target Prediction
Structural MotifPredicted Biological EffectValidation Standard (Positive Control)
Phenol Core (C1-OH) H-bond donor/acceptor; antioxidant potential; protein cross-linking.Tyrosine / Phenol
1-Aminoethyl (C2) Chiral amine; mimics norepinephrine/octopamine side chains; potential GPCR binding (Adrenergic/TAAR).Octopamine / Amphetamine
6-Chloro & 4-Methyl Steric bulk & lipophilicity; prevents metabolic ring oxidation; enhances membrane permeability.Chlorocresol (Antimicrobial)

Validation Pathway 1: GPCR Receptor Affinity (Neuropharmacology)

Hypothesis: The molecule acts as an orthosteric ligand for Trace Amine-Associated Receptors (TAAR1) or Adrenergic


 receptors due to the phenethylamine backbone.
Experiment A: Competitive Radioligand Binding Assay

Objective: Determine the binding affinity (


) of the test compound relative to the standard agonist Clonidine  or Octopamine .

Protocol:

  • Membrane Prep: Use CHO-K1 cells stably expressing human

    
    -AR or TAAR1.
    
  • Radioligand: Use

    
    -Clonidine (2-5 nM) for 
    
    
    
    or
    
    
    -RO5166017 for TAAR1.
  • Incubation: Incubate membranes (10 µg protein) with radioligand and varying concentrations of 2-(1-Aminoethyl)-6-chloro-4-methylphenol (

    
     to 
    
    
    
    M) for 60 min at 25°C.
  • Filtration: Harvest on GF/B filters using a cell harvester; wash 3x with ice-cold Tris-HCl.

  • Analysis: Measure radioactivity via liquid scintillation counting.

Data Interpretation:

  • High Affinity:

    
     nM. (Indicates specific receptor targeting).
    
  • Low Affinity:

    
     µM. (Suggests non-specific interaction or different target).
    
Experiment B: Functional cAMP Modulation (Gi/Gs Coupling)

Objective: Differentiate between Agonist vs. Antagonist activity.

  • Context: If the compound binds

    
     receptors (Gi-coupled), it should inhibit Forskolin-induced cAMP.
    

Workflow Diagram (DOT):

G Ligand Test Compound (2-(1-Aminoethyl)...) Receptor GPCR (Alpha-2) Ligand->Receptor Binding Gprotein Gi Protein Activation Receptor->Gprotein Coupling AC Adenylyl Cyclase Gprotein->AC Inhibition (-) cAMP cAMP Levels (Decrease) AC->cAMP Reduction Readout FRET/Luminescence Signal cAMP->Readout Quantification

Caption: Functional signaling cascade for Gi-coupled receptor validation. The test compound is evaluated for its ability to suppress cAMP production.

Validation Pathway 2: Antimicrobial & Cytotoxic Activity

Hypothesis:[1][2] The chlorinated phenol core confers biocidal activity similar to Chlorocresol, but the amino group may alter solubility and selectivity.

Comparative Efficacy Table
ParameterTest Compound: 2-(1-Aminoethyl)-6-chloro-4-methylphenolAlternative 1: Chlorocresol (Standard)Alternative 2: Benzalkonium Chloride (Cationic)
Mechanism Membrane disruption + Protein denaturation (Phenol)Membrane disruption (Uncoupling)Membrane lysis (Surfactant)
Solubility pH-dependent (Amine protonation increases solubility in acid)Low water solubility; requires alcoholHigh water solubility
Target Spectrum Likely Gram-positive bacteria & FungiBroad spectrumBroad spectrum
Toxicity Risk Moderate (Amine may increase CNS penetration)Low (Topical irritant)Moderate (Tissue irritant)
Experiment C: Minimum Inhibitory Concentration (MIC)

Protocol:

  • Strains: S. aureus (ATCC 6538), E. coli (ATCC 8739), C. albicans (ATCC 10231).

  • Preparation: Dissolve test compound in DMSO (stock), dilute in Mueller-Hinton Broth.

  • Dosing: Serial 2-fold dilutions (e.g., 512 µg/mL down to 0.5 µg/mL).

  • Inoculum: Add

    
     CFU/mL bacterial suspension.
    
  • Readout: Visual turbidity or OD600 after 24h incubation at 37°C.

Self-Validating Check:

  • Control: Chlorocresol must show MIC ~200-500 µg/mL. If Chlorocresol fails, the assay is invalid.

  • Success Criteria: If Test Compound MIC < 50 µg/mL, it is a potent antimicrobial (superior to parent phenol).

ADME & Safety Profiling (In Silico & In Vitro)

Before advancing to in vivo models, the physicochemical properties must be validated to predict bioavailability.

Lipophilicity (LogP) & Blood-Brain Barrier (BBB)

The "1-Aminoethyl" group is critical here. Unlike Chlorocresol (which is purely lipophilic), the amine group can be protonated.

  • Calculated LogP (cLogP): ~2.3 - 2.8 (Ideal for CNS penetration).

  • pKa (Amine): ~9.5 (Mostly ionized at physiological pH).

Experiment D: PAMPA-BBB Assay

  • System: Parallel Artificial Membrane Permeability Assay (BBB-specific lipids).

  • Method: Donor well (pH 7.4 buffer + Compound)

    
     Lipid Membrane 
    
    
    
    Acceptor well.
  • Quantification: LC-MS/MS of acceptor well after 18h.

  • Result:

    
     cm/s indicates high BBB permeability (likely CNS active).
    

References

  • PubChem Compound Summary. (2025). 2-Chloro-4-methylphenol (Parent Structure Analysis).[3][4] National Library of Medicine. Link

  • BenchChem. (2025).[5][6] Structure-Activity Relationship (SAR) of 6-Chloro-2-oxo-4-hydroxy-quinoline Analogs. (Used for chloro-phenol SAR extrapolation). Link

  • European Chemicals Agency (ECHA). (2024).[3] Registration Dossier: Chlorocresol - Toxicological Information.Link

  • International Union of Basic and Clinical Pharmacology (IUPHAR). (2024). Receptor Database: Adrenoceptors and Trace Amine Receptors.Link

Sources

Comparative

"in vivo validation of in vitro findings for 2-(1-Aminoethyl)-6-chloro-4-methylphenol"

Publish Comparison Guide: In Vivo Validation of In Vitro Findings for 2-(1-Aminoethyl)-6-chloro-4-methylphenol Executive Summary: Bridging the In Vitro-In Vivo Gap 2-(1-Aminoethyl)-6-chloro-4-methylphenol is a specialize...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide: In Vivo Validation of In Vitro Findings for 2-(1-Aminoethyl)-6-chloro-4-methylphenol

Executive Summary: Bridging the In Vitro-In Vivo Gap

2-(1-Aminoethyl)-6-chloro-4-methylphenol is a specialized, structurally distinct substituted phenol derivative, characterized by its ortho-aminoethyl side chain and para-methyl/meta-chloro substitution pattern. This molecular architecture places it within the broader class of benzylamine and phenethylamine analogs, which frequently exhibit potent activity at Trace Amine-Associated Receptors (TAAR1) , Adrenergic Receptors , and Serotonin (5-HT) subtypes.

Validating the in vitro efficacy of this compound in an in vivo setting is critical for establishing its potential as a pharmacological probe or therapeutic lead. The transition from petri dish to organism requires rigorous confirmation of bioavailability, target engagement, and functional efficacy. This guide provides a structured framework for validating 2-(1-Aminoethyl)-6-chloro-4-methylphenol, comparing its performance against standard reference ligands like RO5263397 (TAAR1 agonist) and Etilefrine (Adrenergic agonist).

The In Vitro Baseline: Defining the "Go" Criteria

Before initiating costly in vivo studies, the compound must meet specific in vitro benchmarks. These metrics serve as the foundation for predicting in vivo behavior.

Key In Vitro Parameters to Validate
ParameterMetricTarget ThresholdRationale
Binding Affinity

(Inhibition Constant)
< 100 nMHigh affinity ensures target occupancy at achievable plasma concentrations.
Functional Potency

(Effective Concentration)
< 50 nMPotency drives efficacy; lower

minimizes dose requirements and off-target risks.
Selectivity Ratio Fold-Selectivity vs. Off-Targets> 50-foldCrucial to avoid confounding effects (e.g., hERG inhibition, generic cytotoxicity).
Metabolic Stability

(Microsomal Stability)
> 30 minPredicting in vivo clearance; rapid metabolism leads to poor exposure.
Permeability

(Caco-2 Assay)
>

cm/s
Indicates potential for oral bioavailability and BBB penetration (critical for CNS targets).

In Vivo Validation Strategy: The Core Workflow

The validation process follows a logical progression: Exposure


 Engagement 

Efficacy
.
Phase 1: Pharmacokinetics (PK) & Exposure

Objective: Confirm the compound reaches the target tissue at sufficient concentrations.

  • Protocol: Single-dose PK study (IV vs. PO) in rodents.

  • Key Readout: Bioavailability (

    
    ), 
    
    
    
    ,
    
    
    , and Brain/Plasma ratio (if CNS target).
Phase 2: Target Engagement (TE)

Objective: Prove the compound physically interacts with the receptor in vivo.

  • Protocol: Ex vivo receptor occupancy or proximal biomarker analysis (e.g., cFos expression, phosphorylation).

  • Key Readout: Dose-dependent displacement of a radioligand or activation of downstream signaling.

Phase 3: Functional Efficacy (PD)

Objective: Demonstrate a phenotypic effect consistent with the mechanism of action.

  • Protocol: Behavioral assays (e.g., locomotor activity, prepulse inhibition) or physiological monitoring (e.g., blood pressure, heart rate).

  • Key Readout: Statistically significant deviation from vehicle control, reversed by a specific antagonist.

Comparative Analysis: Performance vs. Alternatives

Comparing 2-(1-Aminoethyl)-6-chloro-4-methylphenol against established ligands provides context for its potency and utility.

Comparative Table: Pharmacological Profile
Feature2-(1-Aminoethyl)-6-chloro-4-methylphenol RO5263397 (Ref. TAAR1 Agonist)Etilefrine (Ref. Adrenergic Agonist)Lorcaserin (Ref. 5-HT2C Agonist)
Chemical Class Substituted BenzylamineOxazoline / PhenethylaminePhenylethanolamineBenzazepine
Primary Target Putative: TAAR1 / Adrenergic TAAR1 (High Selectivity)

-Adrenergic
5-HT2C
Bioavailability Moderate (Predicted)HighLow (Oral), High (IV)High
BBB Penetration Likely High (Lipophilic)HighLow (Hydrophilic)High
Metabolic Liability CYP2D6 (Predicted)LowMAO / COMTCYP2D6
Key Advantage Novel chemical space; potential for unique biased signaling.Validated tool; high specificity.Systemic efficacy; well-characterized.Weight loss efficacy; CNS active.

Analysis:

  • Vs. RO5263397: If the test compound shows similar efficacy but distinct PK (e.g., shorter half-life), it may be valuable as a "pulse" activator.

  • Vs. Etilefrine: The chloro-substitution likely increases lipophilicity compared to Etilefrine, potentially enhancing CNS penetration, which is advantageous for central targets but risky for peripheral-only indications.

Detailed Experimental Protocols

Protocol A: In Vivo Pharmacokinetics (Rat)
  • Subject: Male Sprague-Dawley Rats (n=3 per timepoint).

  • Dosing: 10 mg/kg (PO) and 1 mg/kg (IV).

  • Sampling: Blood collection at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Analysis: LC-MS/MS quantification of plasma and brain homogenate.

  • Calculation: Determine

    
    , 
    
    
    
    ,
    
    
    , and
    
    
    (Bioavailability).
Protocol B: Receptor Occupancy (Ex Vivo Binding)
  • Principle: Administer non-radiolabeled test compound, then sacrifice and incubate brain slices with a radiolabeled standard (e.g.,

    
    -RO5263397).
    
  • Steps:

    • Administer Test Compound (IP, varying doses).

    • Sacrifice animal at

      
       (determined from PK).
      
    • Rapidly dissect brain regions (Striatum, PFC).

    • Perform radioligand binding assay.

    • Calculate % Occupancy =

      
      .
      
Protocol C: Functional Readout (Locomotor Activity)
  • Rationale: TAAR1 and Adrenergic agonists modulate locomotor activity.

  • Steps:

    • Acclimate mice to open-field chambers (30 min).

    • Inject Test Compound (IP) or Vehicle.

    • Record horizontal and vertical activity for 120 min.

    • Validation: Pre-treat a separate group with a specific antagonist (e.g., EPPTB for TAAR1) to confirm mechanism.

Visualization: Validation Workflow

ValidationWorkflow InVitro In Vitro Screening (Ki, EC50, ADME) PK PK Study (Bioavailability, BBB) InVitro->PK Pass Criteria PK->InVitro Fail: Optimize Structure TargetEngage Target Engagement (Receptor Occupancy) PK->TargetEngage Sufficient Exposure Efficacy Functional Efficacy (Behavior/Physiology) TargetEngage->Efficacy Target Bound Efficacy->TargetEngage Fail: Check Mechanism Decision Go / No-Go Decision Efficacy->Decision Phenotype Confirmed

Figure 1: Step-wise validation workflow for translating in vitro findings to in vivo models.

SignalingPathway Ligand 2-(1-Aminoethyl)-6-chloro-4-methylphenol Receptor GPCR (TAAR1 / Adrenergic) Ligand->Receptor Binding Gs Gs Protein Receptor->Gs Activation AC Adenylyl Cyclase Gs->AC Stimulation cAMP cAMP Increase AC->cAMP Synthesis PKA PKA Activation cAMP->PKA Signaling Response Physiological Response (Locomotion / BP) PKA->Response Downstream Effect

Figure 2: Putative signaling pathway (Gs-coupled) for the test compound.

References

  • Revel, F. G., et al. (2011). "Trace amine-associated receptor 1 partial agonism reveals novel paradigm for neuropsychiatric therapeutics." Biological Psychiatry. Link

  • Lindemann, L., et al. (2008). "Trace amine-associated receptor 1 modulates dopaminergic activity." Journal of Pharmacology and Experimental Therapeutics. Link

  • Bundgaard, C., et al. (2009). "In vitro to in vivo extrapolation of metabolic clearance." Drug Discovery Today. Link

  • Di, L., & Kerns, E. H. (2016). "Drug-Like Properties: Concepts, Structure Design and Methods." Elsevier. Link

  • Kenakin, T. (2017). "A Pharmacology Primer: Techniques for More Effective and Strategic Drug Discovery." Academic Press. Link

Validation

A Senior Application Scientist's Guide to Benchmarking Synthesis Methods for 2-(1-Aminoethyl)-6-chloro-4-methylphenol

Introduction: The Synthetic Challenge 2-(1-Aminoethyl)-6-chloro-4-methylphenol is a substituted phenolic amine, a structural motif of interest in medicinal chemistry and materials science. The efficient and selective syn...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Synthetic Challenge

2-(1-Aminoethyl)-6-chloro-4-methylphenol is a substituted phenolic amine, a structural motif of interest in medicinal chemistry and materials science. The efficient and selective synthesis of such primary amines from readily available ketone precursors is a cornerstone of organic synthesis. The choice of synthetic methodology can profoundly impact yield, purity, scalability, cost, and environmental footprint.

This guide moves beyond a simple recitation of procedures to offer a comparative benchmark of two distinct and powerful methods for converting the precursor, 2-acetyl-6-chloro-4-methylphenol, into the target primary amine. We will dissect the mechanistic underpinnings, operational parameters, and performance metrics of:

  • Method A: Direct Catalytic Reductive Amination: A modern, versatile approach utilizing a metal catalyst and a reducing agent.

  • Method B: The Leuckart-Wallach Reaction: A classic, high-temperature method employing formic acid derivatives as both the aminating and reducing agent.

Our analysis will provide the causal logic behind experimental choices and furnish the data necessary for you to make an informed decision tailored to your specific research or development goals.

The Synthetic Pathways: An Overview

The conversion of the parent ketone, 2-acetyl-6-chloro-4-methylphenol, to the target amine proceeds via an imine intermediate. The two methods diverge significantly in how this transformation is achieved and the conditions required.

G cluster_start Precursor cluster_product Product cluster_methods Synthetic Routes Start 2-acetyl-6-chloro-4-methylphenol M1 Method A: Catalytic Reductive Amination (One-Pot) Start->M1 NH₃, H₂, Metal Catalyst (e.g., Fe, Pd/C) M2 Method B: Leuckart-Wallach Reaction Start->M2 NH₄HCO₂ or HCONH₂, High Temp. End 2-(1-Aminoethyl)-6-chloro- 4-methylphenol M1->End M2->End  Followed by  Acid Hydrolysis

Caption: General workflows for the synthesis of the target amine from its ketone precursor.

Method A: Catalytic Reductive Amination

This method represents the modern standard for amine synthesis, valued for its efficiency, selectivity, and generally milder conditions.[1][2] It is a form of amination that transforms a carbonyl group into an amine through an intermediate imine.[1]

Principle and Rationale

The reaction is typically performed as a "one-pot" or direct process, where the ketone, an ammonia source (e.g., aqueous ammonia), a reducing agent, and a catalyst are combined.[1][3] The mechanism involves two key steps:

  • Imine Formation: The ketone reacts with ammonia to form a hemiaminal, which then dehydrates to form an imine intermediate. This equilibrium is often driven forward by the subsequent reduction.

  • Reduction: The imine is catalytically reduced to the final primary amine. The choice of catalyst is critical for efficiency and can range from noble metals (Pd, Pt) to more sustainable, earth-abundant metals like iron.[4][5]

The primary advantage of this approach is its versatility and the potential for high selectivity under mild conditions, which helps preserve sensitive functional groups.[1] Recent advancements using iron catalysts and aqueous ammonia as the nitrogen source highlight the method's alignment with green chemistry principles.[4][5]

Experimental Protocol: Iron-Catalyzed Synthesis

This protocol is a representative example based on modern, sustainable catalytic methods.[4][5]

Step 1: Reactor Charging

  • To a high-pressure stainless-steel autoclave, add 2-acetyl-6-chloro-4-methylphenol (1.0 eq), an iron-based catalyst (e.g., 5-10 mol% Fe on N-doped SiC), and water.[4]

  • Seal the reactor.

Step 2: Reaction Initiation

  • Add aqueous ammonia (25-30% solution, excess) to the reactor.[4]

  • Purge the reactor several times with hydrogen gas (H₂), then pressurize to 6-7 MPa.

Step 3: Reaction Execution

  • Heat the mixture to 130-150°C with vigorous stirring.[4]

  • Maintain the reaction for 20-24 hours. Monitor the reaction progress by taking aliquots and analyzing via GC-MS or TLC.

Step 4: Work-up and Isolation

  • After cooling to room temperature, carefully vent the excess hydrogen gas.

  • Filter the reaction mixture to recover the reusable catalyst.[4]

  • Acidify the aqueous filtrate with HCl to a pH of ~2 to precipitate the hydrochloride salt of the product.

  • Collect the solid product by filtration, wash with a small amount of cold water, and dry under vacuum.

  • For the free base, the acidic solution can be neutralized with a base (e.g., NaOH) and extracted with an organic solvent (e.g., ethyl acetate), followed by drying and solvent evaporation.

Method B: The Leuckart-Wallach Reaction

Named after Rudolf Leuckart, this reaction is a classic method for the reductive amination of carbonyl compounds.[6][7] It is characterized by its use of formic acid or its derivatives and high reaction temperatures.[6]

Principle and Rationale

The Leuckart-Wallach reaction uses ammonium formate or formamide as both the nitrogen donor and the reducing agent.[6][7] The mechanism proceeds as follows:

  • Imine/Iminium Ion Formation: The ketone reacts with ammonia (generated in situ from the reagent) to form an iminium ion.[6][7]

  • Hydride Transfer and N-Formyl Amine Formation: A hydride is transferred from a formate ion or formamide, reducing the iminium ion.[6] This results in the formation of an N-formyl derivative of the target amine, not the free amine directly.[8]

  • Hydrolysis: The stable N-formyl intermediate must be hydrolyzed, typically under acidic or basic conditions, to yield the final primary amine.[7]

The key appeal of this method lies in its use of simple, inexpensive reagents.[3] However, its primary drawbacks are the harsh, high-temperature conditions (often >160°C) and the necessity of a separate hydrolysis step, which adds to the overall process time and complexity.[6][8]

Experimental Protocol

This protocol is a representative example of the two-stage Leuckart-Wallach reaction.[3][7]

Step 1: N-Formyl Amine Synthesis

  • In a round-bottom flask equipped with a reflux condenser, combine 2-acetyl-6-chloro-4-methylphenol (1.0 eq) and a significant excess of ammonium formate (3-5 eq) or formamide.[6]

  • Heat the mixture to 160-180°C. The reaction is typically run neat (without solvent).[7]

  • Maintain the reaction for 6-12 hours. Carbon dioxide evolution will be observed.

  • Monitor the reaction for the consumption of the starting ketone.

Step 2: Isolation of N-Formyl Intermediate

  • After cooling, add water to the reaction mixture and extract the N-formyl product with an organic solvent like toluene or ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude N-formyl intermediate.

Step 3: Hydrolysis

  • Add the crude N-formyl intermediate to a solution of concentrated hydrochloric acid (e.g., 6M HCl).

  • Heat the mixture to reflux for 4-8 hours to cleave the formyl group.

Step 4: Product Isolation

  • Cool the reaction mixture. If the hydrochloride salt precipitates, it can be collected by filtration.

  • Alternatively, cool the solution in an ice bath and carefully basify with a concentrated NaOH solution to a pH of >10.

  • Extract the free amine product with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Dry the combined organic extracts and remove the solvent under reduced pressure to obtain the final product. Further purification may be required via distillation or chromatography.

Performance Benchmark Comparison

The choice between these two methods depends on a trade-off between reaction conditions, operational simplicity, cost, and desired selectivity.

Quantitative Data Summary
Performance MetricMethod A: Catalytic Reductive AminationMethod B: Leuckart-Wallach ReactionRationale & Causality
Typical Yield 70-95%50-75% (over two steps)Catalytic methods are generally more efficient and direct, avoiding losses in the intermediate isolation and hydrolysis steps.[4]
Purity High (often crystallizes as pure salt)Moderate (byproducts from high temp)Milder conditions of Method A minimize side reactions like thermal decomposition or polymerization common at >160°C.
Reaction Temperature 80-150°C[9]160-190°C[6][7]Catalysis lowers the activation energy, enabling the reaction at significantly lower temperatures, reducing energy costs and equipment strain.
Reaction Time 12-24 hours10-20 hours (including hydrolysis)While the initial reaction times can be similar, Method B requires a second, often lengthy, hydrolysis step.
Process Steps 1 (One-Pot)[1]2 (Amination + Hydrolysis)[7]The direct nature of catalytic amination simplifies the workflow, reducing labor and potential for material loss between steps.
Reagent Safety Requires handling H₂ gas; some hydrides are toxic (e.g., NaBH₃CN). Iron catalysts are benign.[4]Formamide is a teratogen; formic acid is corrosive. High temperatures pose an operational hazard.Both methods have hazards, but the high pressures of H₂ gas require specialized equipment, while the hazards of Method B are chemical and thermal.
Stereocontrol High potential for enantioselectivity using chiral catalysts.[1][10]Not readily amenable to stereocontrol.The structured environment of a chiral catalyst's active site can direct the approach of the reducing agent, which is not possible with the Leuckart mechanism.[10]
Green Chemistry Good; uses reusable catalysts, can use water as solvent, potentially lower energy.[1][4]Poor; high energy input, often uses large excess of reagents, generates more waste streams.Method A aligns better with sustainability goals due to catalysis, milder conditions, and potential for aqueous media.[1]
Decision Framework: Selecting the Optimal Method

The best choice is dictated by the specific needs of the project.

Decision_Tree Start What is the primary goal? Stereo Is Enantiopurity Critical? Start->Stereo Scale Is this for Large-Scale Production? Start->Scale Simplicity Is Lab Simplicity/ Low-Tech Setup Key? Start->Simplicity Stereo->Scale No MethodA Method A Catalytic Reductive Amination - Use chiral catalyst - High selectivity - Milder conditions Stereo->MethodA Yes Scale->Simplicity No Scale->MethodA Yes (Higher Yield & Purity) Simplicity->MethodA No (Requires Pressure Reactor) MethodB Method B Leuckart-Wallach Reaction - Inexpensive reagents - No special pressure equipment - Tolerates high temp Simplicity->MethodB Yes

Caption: Decision tree for selecting a synthesis method based on project priorities.

Conclusion and Recommendations

For the synthesis of 2-(1-Aminoethyl)-6-chloro-4-methylphenol, Catalytic Reductive Amination (Method A) emerges as the superior choice for most modern research and development applications. Its higher yields, cleaner reaction profiles, milder conditions, and amenability to stereocontrol make it a more efficient, sustainable, and versatile strategy.[1][4] The ability to use reusable, non-precious metal catalysts further enhances its appeal for scalable and environmentally conscious manufacturing.

The Leuckart-Wallach Reaction (Method B) , while historically significant, is largely superseded. Its utility is now confined to situations where high-pressure equipment is unavailable and where the harsh conditions and lower yields are acceptable trade-offs for the use of inexpensive, readily available reagents.[3][8]

For drug development professionals, where stereochemistry is often paramount, the development of an enantioselective catalytic reductive amination would be the logical and most valuable path forward.[10] For process chemists, the efficiency and reduced number of unit operations in the catalytic route offer clear advantages for robust and economical large-scale synthesis.

References

  • Reductive amination - Wikipedia. Available at: [Link]

  • Roman, G. (2012). Synthesis and Characterization of Aminomethylated 2-Chloro-4-phenylphenols. REV. CHIM. (Bucharest), 63(10). Available at: [Link]

  • Leuckart reaction - Wikipedia. Available at: [Link]

  • Leuckart reaction - Grokipedia. Available at: [Link]

  • ResearchGate. (2025). Synthesis of 6-chloro 2(-ethylamino)-4-methyl-4-phenyl-[-4-14C]-4H-3,1-benzoxazine (Etifoxine). Available at: [Link]

  • Jagadeesh, R. V., et al. (2020). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Angewandte Chemie International Edition, 59(34), 14343-14348. Available at: [Link]

  • Gauthier, D. R., et al. (2019). Pinacol-Derived Chlorohydrosilane in Metal-Free Reductive Amination for the Preparation of Tertiary Alkylphenolmethyl Amines. Organic Letters, 21(3), 759-763. Available at: [Link]

  • Ahmad, S., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Catalysts, 13(2), 341. Available at: [Link]

  • Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. Available at: [Link]

  • Storer, R. I., et al. (2005). Enantioselective Organocatalytic Reductive Amination. Journal of the American Chemical Society, 127(51), 18018-18019. Available at: [Link]

  • Jagadeesh, R. V., et al. (2020). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. ChemSusChem, 13(12), 3233-3238. Available at: [Link]

  • Reusch, W. (2023). The Leuckart Reaction. Chemistry LibreTexts. Available at: [Link]

  • Nemez, D. B., et al. (2023). Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines and their N-Alkylated Coupling Products. Canadian Journal of Chemistry. Available at: [Link]

  • Ortega, D. A., et al. (2023). Secondary Amines from Catalytic Amination of Bio-Derived Phenolics over Pd/C and Rh/C: Effect of Operation Parameters. Catalysts, 13(4), 659. Available at: [Link]

Sources

Comparative

A Researcher's Guide to the Statistical Validation of Analytical Methods for Novel Chlorinated Phenolic Compounds

In the landscape of drug discovery and development, the rigorous validation of analytical methods is the bedrock upon which data integrity and regulatory acceptance are built. For researchers working with novel chlorinat...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and development, the rigorous validation of analytical methods is the bedrock upon which data integrity and regulatory acceptance are built. For researchers working with novel chlorinated phenolic compounds, such as the hypothetical molecule 2-(1-Aminoethyl)-6-chloro-4-methylphenol, ensuring the reliability and reproducibility of quantitative data is paramount. This guide provides a comprehensive framework for the statistical validation of analytical methods, comparing common chromatographic techniques and offering actionable protocols for robust data generation and analysis. Our focus is to empower researchers, scientists, and drug development professionals with the expertise to design and execute self-validating analytical systems, ensuring scientific integrity at every stage.

The Imperative of Statistical Validation in Drug Development

The journey of a novel compound from the laboratory to clinical application is paved with data. The quality of this data is non-negotiable. Statistical validation of the analytical methods used to generate this data provides objective evidence that a method is fit for its intended purpose.[1][2] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) have established comprehensive guidelines that form the global standard for analytical method validation.[3][4][5][6][7] Adherence to these guidelines is not merely a regulatory hurdle; it is a commitment to scientific rigor that ensures the safety and efficacy of potential new medicines.

This guide will compare two of the most prevalent analytical techniques for the characterization of substituted phenols: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). We will explore the statistical validation of these methods through the lens of a case study on a hypothetical novel compound, "Compound X" (2-(1-Aminoethyl)-6-chloro-4-methylphenol).

Comparative Analytical Methodologies for Chlorinated Phenols

The choice between HPLC and GC for the analysis of a novel chlorinated phenol will depend on the physicochemical properties of the analyte, including its volatility, thermal stability, and polarity.

Analytical MethodPrincipleAnalytesDerivatization
HPLC-UV Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV-Vis spectrophotometry.Suitable for a wide range of polar and non-polar compounds that are soluble in common mobile phases.Generally not required for phenolic compounds with a UV chromophore.
GC-MS Separation of volatile compounds in the gas phase followed by detection using mass spectrometry for identification and quantification.Best suited for volatile and thermally stable compounds.Often required for polar compounds like phenols to increase volatility and improve peak shape.[3]

Designing a Robust Validation Study: A Step-by-Step Protocol

A comprehensive validation study for an analytical method should be meticulously planned and documented in a validation protocol. This protocol should outline the validation parameters to be evaluated, the experimental design, and the acceptance criteria.[6]

Diagram of the Analytical Method Validation Workflow

Analytical Method Validation Workflow A Method Development & Optimization B Validation Protocol Definition (Parameters & Acceptance Criteria) A->B Finalized Method C Specificity / Selectivity B->C D Linearity & Range B->D E Accuracy B->E F Precision (Repeatability & Intermediate) B->F G Limit of Detection (LOD) & Limit of Quantitation (LOQ) B->G H Robustness B->H I Data Analysis & Statistical Evaluation C->I Experimental Data D->I Experimental Data E->I Experimental Data F->I Experimental Data G->I Experimental Data H->I Experimental Data J Validation Report I->J Validated Results

Caption: Workflow for analytical method validation.

Experimental Protocols for Method Validation

The following are detailed protocols for validating an HPLC-UV method for the quantification of "Compound X".

Protocol 1: HPLC-UV Method Validation

1. Specificity:

  • Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

  • Procedure:

    • Analyze a blank sample (matrix without the analyte).

    • Analyze a sample of "Compound X" reference standard.

    • Analyze a sample of "Compound X" spiked with potential impurities or degradation products.

    • If working with a formulation, analyze a placebo sample.

  • Acceptance Criteria: The peak for "Compound X" should be well-resolved from any other peaks, and the blank/placebo should show no interfering peaks at the retention time of the analyte.

2. Linearity and Range:

  • Objective: To demonstrate that the analytical method's response is directly proportional to the concentration of the analyte over a specified range.

  • Procedure:

    • Prepare a series of at least five calibration standards of "Compound X" spanning the expected working range (e.g., 50% to 150% of the target concentration).

    • Inject each standard in triplicate.

    • Plot the mean peak area against the concentration and perform a linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be minimal.

3. Accuracy:

  • Objective: To determine the closeness of the test results obtained by the method to the true value.

  • Procedure:

    • Prepare samples with known concentrations of "Compound X" at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). This can be done by spiking a placebo matrix.

    • Analyze a minimum of three replicate preparations for each concentration level.

    • Calculate the percentage recovery for each sample.

  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

4. Precision:

  • Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

  • Procedure:

    • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of "Compound X" at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

    • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The Relative Standard Deviation (RSD) should be ≤ 2%.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively.

  • Procedure (based on the standard deviation of the response and the slope):

    • Prepare a series of low-concentration standards near the expected LOD and LOQ.

    • Determine the standard deviation of the response (e.g., from the y-intercepts of regression lines or the standard deviation of blank measurements).

    • Calculate the slope of the calibration curve.

    • LOD = 3.3 * (Standard Deviation of the Response / Slope)

    • LOQ = 10 * (Standard Deviation of the Response / Slope)

  • Acceptance Criteria: The LOQ should be demonstrated to be quantifiable with acceptable precision and accuracy.

6. Robustness:

  • Objective: To evaluate the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

  • Procedure:

    • Introduce small variations to the HPLC method parameters, such as:

      • pH of the mobile phase (e.g., ± 0.2 units).

      • Mobile phase composition (e.g., ± 2%).

      • Column temperature (e.g., ± 5 °C).

      • Flow rate (e.g., ± 0.1 mL/min).

    • Analyze a sample under each of these modified conditions.

  • Acceptance Criteria: The results should not be significantly affected by the variations, and system suitability parameters should still be met.

Data Presentation and Statistical Analysis

All quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Summary of Validation Parameters and Acceptance Criteria
Validation ParameterStatistical MetricAcceptance Criteria
Specificity Resolution (Rs)Rs > 2 between analyte and closest peak
Linearity Correlation Coefficient (r²)≥ 0.999
Range -Defined by linear and accurate results
Accuracy % Recovery98.0% - 102.0%
Precision (Repeatability) % RSD≤ 2%
Precision (Intermediate) % RSD≤ 2%
Limit of Detection (LOD) S/N Ratio or CalculationReportable value
Limit of Quantitation (LOQ) % RSD, % Recovery≤ 10% RSD, 90-110% Recovery
Robustness % RSDSystem suitability criteria met
Statistical Analysis Logic

Statistical Analysis Logic A Raw Experimental Data (Peak Areas, Concentrations) B Linearity Analysis (Linear Regression) A->B C Accuracy Analysis (% Recovery) A->C D Precision Analysis (Mean, SD, %RSD) A->D E LOD/LOQ Calculation A->E F Comparison with Acceptance Criteria B->F C->F D->F E->F G Method Validation Decision (Pass/Fail) F->G

Caption: Logic flow for statistical data analysis.

Conclusion and Best Practices

The statistical validation of analytical methods is an indispensable component of modern drug development. By adhering to the principles outlined in this guide and the referenced regulatory documents, researchers can ensure the generation of high-quality, reliable, and defensible data for their novel chlorinated phenolic compounds.

Key Takeaways:

  • A Validation Master Plan is Crucial: Always begin with a detailed validation protocol that specifies all parameters, procedures, and acceptance criteria.

  • Understand Your Molecule: The choice of analytical technique (e.g., HPLC vs. GC) should be driven by the physicochemical properties of your compound.

  • Embrace Statistical Tools: Utilize statistical software for regression analysis, calculation of means, standard deviations, and RSDs to ensure objective data interpretation.

  • Documentation is Paramount: Meticulously document all experimental procedures, raw data, calculations, and observations in a comprehensive validation report.

By integrating these principles into your research workflow, you will not only meet regulatory expectations but also build a solid foundation of scientific integrity for your drug development program.

References

  • FDA Guidelines for Analytical Method Validation. Scribd. [Link]

  • Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

  • ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

  • Guidelines for the Validation of Chemical Methods for the Foods Program. U.S. Food and Drug Administration. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

  • Statistical tools and approaches to validate analytical methods: methodology and practical examples. EDP Sciences. [Link]

  • Quality Guidelines. International Council for Harmonisation. [Link]

  • Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

  • Gas chromatographic determination of chlorinated phenols in the form of various derivatives. SpringerLink. [Link]

  • Analysis of Phenols and Chlorinated Phenols in Drinking Water by GC/MS. CROMlab. [Link]

  • Statistics as inevitable tool in drug development. RD&C Concepts GmbH. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.